N,N-Dimethylbenzenesulfonamide-d2

Core Science & Biosynthesis

N,N-Dimethylbenzenesulfonamide-d2 chemical properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Dimethylbenzenesulfonamide-d2 is a deuterated analog of N,N-Dimethylbenzenesulfonamide. Deuterium-labeled compounds are valuable tools in drug discovery and development, often used as internal standards for quantitative analysis by mass spectrometry or to study metabolic pathways. This technical guide provides a comprehensive overview of the known chemical properties of N,N-Dimethylbenzenesulfonamide and its deuterated form, alongside proposed experimental protocols for its synthesis and characterization.

Chemical Properties

Table 1: General Chemical Properties

Property	N,N-Dimethylbenzenesulfonamide-d2	N,N-Dimethylbenzenesulfonamide
Molecular Formula	C₈H₉D₂NO₂S[1]	C₈H₁₁NO₂S[2]
Molecular Weight	187.26 g/mol [1]	185.25 g/mol [2]
Exact Mass	187.063699 g/mol (Calculated)	185.05105 g/mol [2]
IUPAC Name	N,N-di(methyl-d1)benzenesulfonamide	N,N-dimethylbenzenesulfonamide[2]
CAS Number	Not available	14417-01-7[2]

Table 2: Physicochemical Properties (N,N-Dimethylbenzenesulfonamide)

Property	Value
Melting Point	47-49 °C
Boiling Point	153 °C at 10 mmHg
Solubility	Soluble in most organic solvents.
Appearance	White to off-white crystalline solid

Note: Experimental physicochemical data for N,N-Dimethylbenzenesulfonamide-d2 are not available. The data presented for the non-deuterated analog serves as an estimate.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of N,N-Dimethylbenzenesulfonamide-d2 are not published. The following are proposed methods based on general organic chemistry principles and literature for similar compounds.

Proposed Synthesis of N,N-Dimethylbenzenesulfonamide-d2

The synthesis can be envisioned as a two-step process starting from benzenesulfonyl chloride and deuterated dimethylamine.

Workflow for the Synthesis of N,N-Dimethylbenzenesulfonamide-d2

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. N,N-Dimethylbenzenesulfonamide | C8H11NO2S | CID 84423 - PubChem [pubchem.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Physical and Chemical Characteristics of N,N-Dimethylbenzenesulfonamide-d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical characteristics of N,N-Dimethylbenzenesulfonamide-d2. Due to the limited availability of public data for this specific deuterated compound, this document also includes information on the non-deuterated parent compound, N,N-Dimethylbenzenesulfonamide, and presents generalized experimental protocols relevant to its synthesis and analysis.

Core Compound Properties

N,N-Dimethylbenzenesulfonamide-d2 is the deuterium-labeled form of N,N-Dimethylbenzenesulfonamide. The introduction of deuterium (B1214612) isotopes makes it a valuable tool in various research applications, particularly as an internal standard for quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS)[1].

Below is a summary of the available quantitative data for both the deuterated and non-deuterated forms of the compound.

Property	N,N-Dimethylbenzenesulfonamide	N,N-Dimethylbenzenesulfonamide-d2
Molecular Formula	C8H11NO2S[2]	C8H9D2NO2S
Molecular Weight	185.25 g/mol [2]	187.26 g/mol [1]
CAS Number	14417-01-7[2]	3044018-13-2[1]
IUPAC Name	N,N-dimethylbenzenesulfonamide[2]	Not available
Melting Point	Not available in search results	Not available in search results
Boiling Point	Not available in search results	Not available in search results
Density	Not available in search results	Not available in search results
Solubility	Not available in search results	Not available in search results

Experimental Protocols

Synthesis of N,N-Dialkylbenzenesulfonamides (General Protocol)

A common method for the synthesis of N,N-dialkylbenzenesulfonamides involves the reaction of a benzenesulfonyl chloride with a secondary amine.

Reaction:

• Reactants: Benzenesulfonyl chloride, Dimethylamine (B145610)

• Product: N,N-Dimethylbenzenesulfonamide

Procedure:

• Dissolve benzenesulfonyl chloride in a suitable inert solvent (e.g., dichloromethane, tetrahydrofuran).

• Cool the solution in an ice bath.

• Slowly add a solution of dimethylamine to the cooled mixture with stirring.

• Allow the reaction to proceed at room temperature for a specified time.

• Monitor the reaction progress using an appropriate technique (e.g., Thin Layer Chromatography).

• Upon completion, quench the reaction with water.

• Extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by a suitable method, such as column chromatography.

Deuteration of N-Alkyl Groups (General Protocol)

The introduction of deuterium at the N-alkyl position can be achieved through various methods, including the use of a Ruthenium(II) based catalyst. This process involves the exchange of hydrogen atoms for deuterium from a deuterium source.

Reaction:

• Substrate: A compound containing an N-alkyl group

• Deuterium Source: Deuterium gas (D2) or a deuterated solvent

• Catalyst: Ruthenium(II) based catalyst

Procedure:

• Combine the substrate, a suitable solvent, and the Ruthenium(II) catalyst in a reaction vessel.

• Introduce the deuterium source (e.g., by purging with D2 gas).

• Heat the reaction mixture to the desired temperature and maintain for the required duration.

• Monitor the extent of deuteration using techniques like NMR or mass spectrometry.

• Upon completion, cool the reaction mixture and remove the catalyst by filtration.

• Isolate and purify the deuterated product using standard laboratory procedures.

Analysis by Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a powerful technique for the analysis of deuterated compounds, often used for quantification in complex matrices.

Methodology:

• Sample Preparation: Prepare a stock solution of the deuterated internal standard (N,N-Dimethylbenzenesulfonamide-d2) of a known concentration. Spike the analytical samples with a known amount of the internal standard.

• Chromatographic Separation:

  • Column: A suitable reversed-phase column (e.g., C18).

  • Mobile Phase: A gradient of aqueous and organic solvents (e.g., water with formic acid and acetonitrile (B52724) with formic acid).

  • Flow Rate: A typical flow rate for analytical LC.

  • Injection Volume: A small, precise volume of the prepared sample.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode.

  • Analysis Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) to specifically detect the parent compound and its deuterated analog.

• Quantification: The concentration of the analyte is determined by comparing the peak area ratio of the analyte to the deuterated internal standard against a calibration curve.

Signaling Pathways and Biological Activity

Specific information regarding the biological signaling pathways directly modulated by N,N-Dimethylbenzenesulfonamide or its deuterated analog is not available in the reviewed literature. However, the benzenesulfonamide (B165840) moiety is a well-known pharmacophore present in a wide range of biologically active compounds[3].

Derivatives of benzenesulfonamide have been shown to exhibit a variety of pharmacological activities, including:

• Carbonic Anhydrase Inhibition: Many benzenesulfonamide derivatives are potent inhibitors of carbonic anhydrases, enzymes involved in various physiological processes. Inhibition of specific isoforms, such as CA IX, is a target for anticancer therapies[4][5].

• Anti-Influenza Activity: Certain benzenesulfonamide derivatives have been identified as inhibitors of the influenza virus hemagglutinin, preventing the fusion of the virus with host cells[6].

• Anticonvulsant Action: Some novel benzenesulfonamide derivatives have shown effective anticonvulsant activity by inhibiting carbonic anhydrase isoforms in the brain[5].

• Anti-GBM Activity: Benzenesulfonamide analogs have been investigated for their potential to induce cell death in glioblastoma (GBM) cells through interaction with receptor tyrosine kinases like TrkA[7].

It is important to note that these activities are associated with various derivatives of benzenesulfonamide and do not necessarily reflect the biological profile of N,N-Dimethylbenzenesulfonamide itself.

Visualizations

Caption: Generalized workflow for the synthesis and analysis of N,N-Dimethylbenzenesulfonamide-d2.

Caption: Logical relationship between the parent compound, its deuterated form, and its applications.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. N,N-Dimethylbenzenesulfonamide | C8H11NO2S | CID 84423 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Design and Synthesis of Benzenesulfonamide Derivatives as Potent Anti-Influenza Hemagglutinin Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Benzenesulfonamide Analogs: Synthesis, Anti-GBM Activity and Pharmacoprofiling - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis and Characterization of N,N-Dimethylbenzenesulfonamide-d2: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and characterization of N,N-Dimethylbenzenesulfonamide-d2. This deuterated analog of N,N-Dimethylbenzenesulfonamide is a valuable tool in medicinal chemistry and drug metabolism studies, offering a means to investigate kinetic isotope effects and elucidate metabolic pathways. This document outlines a potential synthetic route, detailed experimental protocols, and the expected analytical characterization of the final compound.

Synthetic Pathway

The synthesis of N,N-Dimethylbenzenesulfonamide-d2 can be achieved through a two-step process starting from commercially available benzenesulfonyl chloride. The proposed pathway involves the reaction of benzenesulfonyl chloride with a deuterated source of dimethylamine (B145610) to introduce the deuterium (B1214612) labels.

A Technical Guide to N,N-Dimethylbenzenesulfonamide-d2 for Advanced Research

This technical guide provides an in-depth overview of N,N-Dimethylbenzenesulfonamide-d2, a deuterated internal standard crucial for enhancing the accuracy and precision of quantitative analytical methods. Designed for researchers, scientists, and professionals in drug development, this document outlines the compound's key properties, experimental protocols for its application, and a visual representation of its use in a typical analytical workflow.

Core Compound Identification

N,N-Dimethylbenzenesulfonamide-d2 is the deuterium-labeled form of N,N-Dimethylbenzenesulfonamide. The incorporation of deuterium (B1214612) atoms results in a higher molecular weight, allowing it to be distinguished from its unlabeled counterpart by mass spectrometry. This property makes it an ideal internal standard for quantitative analyses using techniques such as Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS).[1]

Physicochemical Properties

The fundamental properties of N,N-Dimethylbenzenesulfonamide-d2 and its unlabeled analog are summarized below for easy comparison.

Property	N,N-Dimethylbenzenesulfonamide-d2	N,N-Dimethylbenzenesulfonamide (Unlabeled)
CAS Number	3044018-13-2[1][2]	14417-01-7[1]
Molecular Formula	C₈H₉D₂NO₂S[1]	C₈H₁₁NO₂S[3]
Molecular Weight	187.26 g/mol [1]	185.25 g/mol [3]

Application in Quantitative Analysis

Deuterated internal standards are considered the gold standard in quantitative mass spectrometry.[3] Their chemical behavior is nearly identical to the unlabeled analyte, ensuring they co-elute during chromatography and experience similar ionization effects. This minimizes variations from sample preparation, matrix effects, and instrument response, leading to highly reliable and reproducible results.[3][4]

Experimental Protocol: Quantitative Analysis of an Analyte in a Biological Matrix using LC-MS/MS with a Deuterated Internal Standard

The following is a generalized protocol for the use of a deuterated internal standard, such as N,N-Dimethylbenzenesulfonamide-d2, for the quantification of a target analyte in a plasma sample.

1. Sample Preparation: Protein Precipitation

This method is a rapid and straightforward technique for removing the majority of proteins from a biological sample.[3]

• Objective: To extract the analyte and internal standard from the biological matrix while removing interfering proteins.

• Procedure:

  • Pipette 100 µL of the plasma sample into a clean microcentrifuge tube.

  • Add 10 µL of a pre-prepared stock solution of the deuterated internal standard (e.g., N,N-Dimethylbenzenesulfonamide-d2) to the plasma sample.

  • Vortex briefly to ensure thorough mixing.

  • Add 300 µL of cold acetonitrile (B52724) containing 0.1% formic acid to the sample to precipitate the proteins.

  • Vortex the mixture vigorously for 1 minute.

  • Centrifuge the sample at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer the supernatant, containing the analyte and internal standard, to a clean LC vial for analysis.[3]

2. LC-MS/MS Analysis

• Objective: To chromatographically separate the analyte and internal standard and detect them by mass spectrometry.

• Typical LC-MS/MS Parameters:

  • Liquid Chromatography Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm) is commonly used.[1]

  • Mobile Phase A: 0.1% formic acid in water.[1]

  • Mobile Phase B: 0.1% formic acid in methanol (B129727) or acetonitrile.[1]

  • Gradient: A suitable gradient elution is employed, starting with a lower percentage of Mobile Phase B and increasing it over the course of the run to elute the compounds of interest.

  • Flow Rate: A typical flow rate is 0.4 mL/min.[1]

  • Injection Volume: 10 µL.[1]

  • Mass Spectrometry Ionization Mode: Electrospray Ionization (ESI) in positive mode is frequently used.[1]

  • Scan Type: Selected Reaction Monitoring (SRM) is used for quantification, monitoring specific precursor-to-product ion transitions for both the analyte and the deuterated internal standard.[1]

3. Data Analysis

• Objective: To calculate the concentration of the analyte in the original sample.

• Procedure:

  • Integrate the peak areas for the analyte and its corresponding deuterated internal standard.

  • Calculate the peak area ratio (Analyte Peak Area / Internal Standard Peak Area).

  • Construct a calibration curve by plotting the peak area ratio against the known concentrations of calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios on the calibration curve.[1]

Experimental Workflow Visualization

The following diagram illustrates the typical workflow for quantitative bioanalysis using a deuterated internal standard.

Caption: Workflow for quantitative analysis using a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. resolvemass.ca [resolvemass.ca]

The Role of Deuterium-Labeled N,N-Dimethylbenzenesulfonamide in Modern Analytical and Drug Development Workflows: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Deuterium-labeled compounds have become indispensable tools in pharmaceutical research and development, primarily due to the kinetic isotope effect and their utility as superior internal standards for mass spectrometry-based bioanalysis. This technical guide provides an in-depth overview of the core applications of deuterium-labeled N,N-Dimethylbenzenesulfonamide, with a focus on its role as an internal standard in quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. While specific therapeutic applications of N,N-Dimethylbenzenesulfonamide itself are not widely documented, its deuterated analogue serves as an exemplary model for the principles and methodologies that are crucial for the accurate quantification of analytes in complex biological matrices. This guide will detail the rationale for using stable isotope-labeled standards, provide comprehensive experimental protocols, and present data in a structured format to facilitate understanding and implementation in a laboratory setting.

Introduction: The Advantage of Deuterium (B1214612) Labeling

The substitution of hydrogen with its heavier, stable isotope deuterium (²H or D) is a subtle molecular modification that imparts significant analytical advantages without altering the fundamental chemical properties of the compound. In the context of drug metabolism and pharmacokinetics (DMPK), this substitution can be strategically employed in two primary ways:

• Metabolic Switching: By replacing hydrogen atoms at sites of enzymatic attack (e.g., by Cytochrome P450 enzymes), the stronger carbon-deuterium (C-D) bond can slow down the rate of metabolism. This phenomenon, known as the kinetic isotope effect, can lead to a more favorable pharmacokinetic profile, including increased half-life and systemic exposure, and potentially a reduction in toxic metabolites.

• Internal Standards for Bioanalysis: In quantitative bioanalysis, particularly LC-MS/MS, the ideal internal standard co-elutes with the analyte and experiences identical ionization effects in the mass spectrometer's source, but is distinguishable by its mass. A deuterated version of the analyte is the gold standard for this purpose, as it behaves nearly identically to the unlabeled analyte during sample extraction, chromatography, and ionization, thus providing the most accurate correction for experimental variability.

This guide will focus on the second application, using deuterium-labeled N,N-Dimethylbenzenesulfonamide as a model internal standard.

Core Application: Internal Standard in LC-MS/MS Bioanalysis

The primary and most critical use of deuterium-labeled N,N-Dimethylbenzenesulfonamide is as an internal standard (IS) for the accurate quantification of unlabeled N,N-Dimethylbenzenesulfonamide or structurally similar compounds in biological samples such as plasma, urine, or tissue homogenates.

Rationale for Use

Quantitative analysis using LC-MS/MS is susceptible to several sources of variability that can compromise the accuracy and precision of the results. These include:

• Sample Preparation Inconsistencies: Loss of analyte during extraction, precipitation, or other sample clean-up steps.

• Matrix Effects: Co-eluting components from the biological matrix can either suppress or enhance the ionization of the analyte in the mass spectrometer's source, leading to inaccurate measurements.

• Instrumental Variability: Fluctuations in the performance of the LC pump, autosampler, or mass spectrometer over time.

By adding a known and constant amount of the deuterated internal standard to all samples, standards, and quality controls at the very beginning of the sample preparation process, these sources of error can be effectively normalized. The mass spectrometer can differentiate between the analyte and the heavier internal standard. The final quantification is based on the ratio of the analyte's peak area to the internal standard's peak area, which remains constant even if the absolute signal intensities fluctuate.

Logical Workflow for Bioanalytical Sample Quantification

The following diagram illustrates the logical flow of using a deuterated internal standard to ensure accurate quantification in a typical bioanalytical workflow.

Caption: Workflow for bioanalysis using a deuterated internal standard.

Experimental Protocols

This section provides detailed methodologies for the use of deuterium-labeled N,N-Dimethylbenzenesulfonamide as an internal standard in a typical pharmacokinetic study.

Materials and Reagents

• Analyte: N,N-Dimethylbenzenesulfonamide (≥98% purity)

• Internal Standard (IS): N,N-Dimethylbenzenesulfonamide-d6 (or other deuterated variant, isotopic purity ≥98%)

• Biological Matrix: Control human plasma (or other relevant matrix)

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Formic Acid (LC-MS grade)

• Equipment: Calibrated pipettes, microcentrifuge tubes, vortex mixer, centrifuge, LC-MS/MS system.

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of N,N-Dimethylbenzenesulfonamide and dissolve in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of N,N-Dimethylbenzenesulfonamide-d6 and dissolve in 1 mL of methanol.

• Analyte Working Solutions (for calibration curve): Prepare a series of dilutions from the analyte stock solution in 50:50 acetonitrile:water to create calibration standards ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Working Solution (50 ng/mL): Dilute the IS stock solution in acetonitrile. This solution will be used for protein precipitation.

Sample Preparation: Protein Precipitation

Protein precipitation is a common and straightforward method for cleaning up plasma samples.

Caption: Protein precipitation workflow for plasma sample preparation.

LC-MS/MS Analysis

The following table outlines a typical set of parameters for the analysis. These would need to be optimized for the specific instrumentation used.

Parameter	Condition
LC System	UPLC or HPLC system
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start at 5% B, ramp to 95% B over 3 minutes, hold for 1 minute, return to 5% B and re-equilibrate for 1 minute.
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	See Table 2
Source Temp.	150 °C
Desolvation Temp.	400 °C

Data Presentation

Clear and structured data is essential for the interpretation of bioanalytical results.

Table 1: Physicochemical Properties

Property	N,N-Dimethylbenzenesulfonamide	N,N-Dimethylbenzenesulfonamide-d6
Molecular Formula	C₈H₁₁NO₂S	C₈H₅D₆NO₂S
Molecular Weight	185.25 g/mol	191.3 g/mol
Monoisotopic Mass	185.0510 Da	191.0886 Da
Expected Retention Time	~2.5 min	~2.5 min

Table 2: Mass Spectrometry Parameters (Multiple Reaction Monitoring - MRM)

Compound	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Collision Energy (eV)
N,N-Dimethylbenzenesulfonamide	186.1	141.1	20
N,N-Dimethylbenzenesulfonamide-d6	192.1	141.1	20
Alternative Fragment for IS	192.1	77.1	35

Note: The choice of product ion for the internal standard can be the same as the analyte if there is no interference. Using a different fragment can sometimes be beneficial.

Conclusion

Deuterium-labeled N,N-Dimethylbenzenesulfonamide serves as a quintessential example of a stable isotope-labeled internal standard, a critical component in modern bioanalytical laboratories. Its use ensures the highest level of accuracy and precision in quantitative LC-MS/MS assays by effectively compensating for inevitable experimental variations. The principles and protocols outlined in this guide are broadly applicable to a wide range of analytes and are foundational to generating reliable data in preclinical and clinical drug development. While the therapeutic applications of N,N-Dimethylbenzenesulfonamide may be limited, its deuterated form provides an invaluable service to the scientific community as a tool for robust analytical chemistry.

Isotopic Purity of N,N-Dimethylbenzenesulfonamide-d2: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies used to determine the isotopic purity of N,N-Dimethylbenzenesulfonamide-d2. The accurate assessment of isotopic enrichment is crucial for its application as an internal standard in quantitative mass spectrometry assays, ensuring the reliability of pharmacokinetic and metabolic studies in drug development.[1][2] This document outlines the key analytical techniques, experimental protocols, and data interpretation strategies for researchers working with this and other deuterated compounds.

Analytical Methodologies for Isotopic Purity Determination

The determination of isotopic purity for deuterated compounds such as N,N-Dimethylbenzenesulfonamide-d2 primarily relies on two powerful analytical techniques: High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.[1] A combined approach using both methods is often recommended for a comprehensive evaluation of isotopic enrichment and structural integrity.[1]

High-Resolution Mass Spectrometry (HRMS): HRMS, particularly when coupled with liquid chromatography (LC-HRMS), is a highly sensitive and rapid method for determining isotopic purity.[3][4] This technique distinguishes between the deuterated and non-deuterated isotopologs based on their mass-to-charge ratio (m/z).[3] By analyzing the relative abundance of the H/D isotopolog ions (D₀, D₁, D₂, etc.), the isotopic purity can be calculated.[3][4] Advances in time-of-flight (TOF) mass spectrometry have significantly improved the resolution between isotopes, allowing for more accurate quantification.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy, particularly ¹H-NMR, is an invaluable tool for confirming the position of the deuterium (B1214612) labels and assessing the degree of deuteration.[1] In a ¹H-NMR spectrum, the absence or reduction of a signal at a specific chemical shift corresponding to a proton indicates its replacement with a deuterium atom. By integrating the residual proton signals and comparing them to a non-deuterated standard or an internal standard, the isotopic enrichment can be calculated.[5] NMR also provides crucial information about the structural integrity of the molecule.[1]

Quantitative Data Summary

The following table summarizes hypothetical quantitative data for the isotopic purity of a batch of N,N-Dimethylbenzenesulfonamide-d2, as determined by HRMS and ¹H-NMR.

Parameter	Method	Result
Isotopic Distribution
% d₀ (unlabeled)	LC-HRMS	0.8%
% d₁	LC-HRMS	2.5%
% d₂ (fully labeled)	LC-HRMS	96.7%
Overall Isotopic Purity	LC-HRMS	96.7%
Deuterium Enrichment at Methyl Groups	¹H-NMR	97.2%

Experimental Protocols

General Workflow for Isotopic Purity Assessment

The following diagram illustrates the general workflow for determining the isotopic purity of N,N-Dimethylbenzenesulfonamide-d2.

Caption: General workflow for isotopic purity assessment.

Protocol 1: Isotopic Purity Determination by High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation:

  • Prepare a stock solution of N,N-Dimethylbenzenesulfonamide-d2 in a suitable solvent such as acetonitrile (B52724) (ACN) or methanol.

  • Perform serial dilutions to a final concentration appropriate for the mass spectrometer, typically in the range of 1-10 µg/mL in a mixture of ACN and water.

• Instrumentation and Analysis:

  • Utilize a high-resolution mass spectrometer, such as a TOF or Orbitrap analyzer, coupled to a UHPLC system.[6]

  • Inject the sample onto an appropriate LC column (e.g., C18) to separate the analyte from any potential impurities.

  • Acquire full scan mass spectra in positive ion mode over a relevant m/z range that includes the molecular ions of the unlabeled (d₀) and deuterated (d₁, d₂) forms of N,N-Dimethylbenzenesulfonamide.

• Data Processing and Calculation:

  • Extract the ion chromatograms (EICs) for each isotopologue (d₀, d₁, and d₂).[6]

  • Integrate the peak area for each EIC.

  • Correct the peak areas for the natural isotopic abundance of other elements in the molecule (e.g., ¹³C, ¹⁵N, ³⁴S).

  • Calculate the relative percentage of each isotopologue to determine the overall isotopic purity.

Logical Relationship for Isotopic Purity Calculation from MS Data

Caption: MS data processing for isotopic purity calculation.

Protocol 2: Isotopic Purity Determination by ¹H-NMR Spectroscopy

• Sample Preparation:

  • Accurately weigh a sufficient amount of N,N-Dimethylbenzenesulfonamide-d2 (typically 5-10 mg).

  • Dissolve the sample in a deuterated solvent that does not have signals interfering with the analyte's signals (e.g., Chloroform-d, CDCl₃).

  • Add a known amount of a high-purity internal standard with a signal in a clear region of the spectrum, if quantitative analysis is desired.

• Instrumentation and Analysis:

  • Acquire a ¹H-NMR spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher) to ensure adequate signal dispersion.

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio, allowing for the accurate integration of small residual proton signals.

• Data Processing and Calculation:

  • Process the NMR spectrum (phasing, baseline correction).

  • Identify the chemical shifts corresponding to the methyl protons in N,N-Dimethylbenzenesulfonamide.

  • Integrate the area of the residual proton signal for the methyl groups.

  • Compare this integral to the integral of a non-deuterated portion of the molecule (e.g., the aromatic protons) or the internal standard.

  • Calculate the percentage of deuterium incorporation based on the reduction in the integral value of the methyl proton signal relative to the non-deuterated reference signal.

Conclusion

The accurate determination of the isotopic purity of N,N-Dimethylbenzenesulfonamide-d2 is paramount for its effective use in quantitative bioanalysis. A dual-pronged approach employing both high-resolution mass spectrometry and NMR spectroscopy provides the most comprehensive and reliable characterization.[1] HRMS offers a rapid and sensitive assessment of the distribution of all isotopologs, while NMR confirms the site of deuteration and the structural integrity of the molecule.[1][3] The protocols and methodologies outlined in this guide provide a robust framework for researchers and drug development professionals to ensure the quality and reliability of their deuterated standards.

References

• 1. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. almacgroup.com [almacgroup.com]

N,N-Dimethylbenzenesulfonamide-d2: A Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for N,N-Dimethylbenzenesulfonamide. Specific data for the deuterated form (d2) is limited; therefore, this guide largely extrapolates from data on the non-deuterated compound. Researchers should always consult the most current Safety Data Sheet (SDS) provided by the supplier and conduct a thorough risk assessment before handling this chemical.

Chemical and Physical Properties

Table 1: Physical and Chemical Properties of N,N-Dimethylbenzenesulfonamide

Property	Value
Molecular Formula	C₈H₉D₂NO₂S[1]
Molecular Weight	187.26 g/mol [1]
IUPAC Name	N,N-dimethylbenzenesulfonamide[2]
Appearance	Off-white to light yellow solid
Melting Point	156-158 °C[3]
Boiling Point	367.4 ± 44.0 °C (Predicted)[3]
Density	1.273 ± 0.06 g/cm³ (Predicted)[3]
pKa	3.12 ± 0.10 (Predicted)[3]

Hazard Identification and Safety Precautions

Based on the available data for similar compounds, N,N-Dimethylbenzenesulfonamide should be handled as a hazardous substance. The primary hazards include irritation to the eyes, skin, and respiratory system.

Table 2: Hazard Identification

Hazard Class	GHS Code	Description
Acute Toxicity, Oral	H302	Harmful if swallowed
Skin Irritation	H315	Causes skin irritation
Eye Irritation	H319	Causes serious eye irritation
Skin Sensitization	H317	May cause an allergic skin reaction

Personal Protective Equipment (PPE)

A comprehensive risk assessment should be performed before handling N,N-Dimethylbenzenesulfonamide-d2 to determine the appropriate level of personal protection.

Table 3: Recommended Personal Protective Equipment

PPE Category	Item	Specifications and Use
Eye and Face Protection	Chemical Splash Goggles and Face Shield	Goggles are required to protect against splashes. A face shield should be worn with goggles when there is a significant risk of splashing.
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Inspect gloves for integrity before each use and change them frequently, especially if contaminated.
Body Protection	Laboratory Coat	A standard laboratory coat should be worn. For larger quantities or tasks with a higher risk of exposure, a chemical-resistant apron or coveralls may be necessary.
Respiratory Protection	N95 Respirator or higher	If handling the powder outside of a certified chemical fume hood or glove box, a NIOSH-approved N95 respirator or higher is necessary to prevent inhalation of airborne particles.

Handling and Storage

Proper handling and storage procedures are critical to minimize risk.

Handling:

• Work in a well-ventilated area, preferably in a certified chemical fume hood.

• Avoid generating dust.

• Avoid contact with skin, eyes, and clothing.

• Do not eat, drink, or smoke in areas where the chemical is handled.

• Wash hands thoroughly after handling.

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.

• Keep away from incompatible materials such as strong oxidizing agents.

• Store in a dark place, under an inert atmosphere, at room temperature.[3]

First Aid Measures

Table 4: First Aid Procedures

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek immediate medical attention.

Spill and Disposal Procedures

Spills:

• Evacuate personnel from the spill area.

• Wear appropriate PPE as outlined in Table 3.

• Avoid breathing dust.

• Carefully sweep up the spilled solid material, avoiding dust generation, and place it in a suitable, labeled container for disposal.

• Clean the spill area with a suitable solvent and then wash with soap and water.

Disposal:

• Dispose of waste in accordance with all applicable federal, state, and local environmental regulations.

• Waste material should be disposed of by a licensed professional waste disposal service.

Experimental Protocols

Visualizing Safe Handling and Hazard Management

While specific signaling pathways involving N,N-Dimethylbenzenesulfonamide-d2 are not documented, the following diagrams illustrate a generalized workflow for safe chemical handling and the logical relationship of hazard management, which are universally applicable in a laboratory setting.

Caption: A generalized experimental workflow for handling a hazardous chemical.

Caption: Logical relationship of hazard management in a laboratory setting.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. N,N-Dimethylbenzenesulfonamide | C8H11NO2S | CID 84423 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-AMINO-N,N-DIMETHYL-BENZENESULFONAMIDE CAS#: 6274-18-6 [amp.chemicalbook.com]

An In-depth Technical Guide to the Stability and Storage of N,N-Dimethylbenzenesulfonamide-d2

Audience: Researchers, scientists, and drug development professionals.

Chemical Structure and Properties

• IUPAC Name: N,N-di(deuteromethyl)benzenesulfonamide

• Molecular Formula: C₈H₉D₂NO₂S

• General Class: Benzenesulfonamide

While specific physical and chemical properties for the deuterated form are not extensively documented, the non-deuterated analog, N,N-Dimethylbenzenesulfonamide, serves as a reasonable proxy for general handling and storage considerations.

Factors Influencing Stability

The stability of benzenesulfonamides, and likely N,N-Dimethylbenzenesulfonamide-d2, is primarily influenced by environmental factors such as pH, light, temperature, and the presence of oxidizing agents. Understanding these factors is critical for preventing degradation and ensuring the compound's integrity.

Table 1: Summary of Factors Affecting the Stability of Benzenesulfonamides

Factor	Effect on Stability	Recommended Precautions
pH	Susceptible to hydrolysis, particularly in acidic conditions. The sulfonamide (S-N) bond can be cleaved.	Maintain neutral pH in solutions. Avoid strongly acidic or basic conditions during storage and handling.
Light	Exposure to ultraviolet (UV) light can induce photolytic degradation, potentially leading to the cleavage of the sulfonamide bond.	Store in amber vials or light-resistant containers. Minimize exposure to direct sunlight or strong artificial light.
Temperature	Elevated temperatures can accelerate the rate of chemical degradation.	Store at controlled room temperature or as recommended by the supplier. For long-term storage, refrigeration (-20°C) may be advisable.
Oxidizing Agents	Can lead to the formation of degradation products.	Avoid contact with strong oxidizing agents.
Moisture	Can contribute to hydrolysis, especially in the presence of acidic or basic catalysts.	Store in a tightly sealed container in a dry environment. Use of a desiccator is recommended.

Potential Degradation Pathways

The primary degradation pathways for benzenesulfonamides are anticipated to be hydrolysis and photolysis. These pathways can compromise the purity and efficacy of N,N-Dimethylbenzenesulfonamide-d2.

Caption: Potential degradation pathways for N,N-Dimethylbenzenesulfonamide-d2.

Recommended Storage Conditions

To ensure the long-term stability of N,N-Dimethylbenzenesulfonamide-d2, the following storage conditions are recommended:

• Temperature: For long-term storage, it is advisable to store the compound at -20°C . For short-term storage, a cool and dry place away from direct sunlight is sufficient.

• Light: The compound should be stored in a light-resistant container, such as an amber glass vial, to prevent photolytic degradation.

• Atmosphere: For highly sensitive applications or long-term storage, consider storing under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation.

• Container: Use a tightly sealed container to prevent moisture ingress.

Experimental Protocol: Forced Degradation Study

To experimentally determine the stability of N,N-Dimethylbenzenesulfonamide-d2, a forced degradation study can be performed. This involves subjecting the compound to various stress conditions to identify potential degradation products and establish a stability-indicating analytical method.

Objective: To assess the stability of N,N-Dimethylbenzenesulfonamide-d2 under various stress conditions.

Materials:

• N,N-Dimethylbenzenesulfonamide-d2

• Methanol (B129727) or acetonitrile (B52724) (HPLC grade)

• 0.1 M Hydrochloric acid (HCl)

• 0.1 M Sodium hydroxide (B78521) (NaOH)

• 3% Hydrogen peroxide (H₂O₂)

• HPLC system with a suitable detector (e.g., UV or MS)

• pH meter

• Temperature-controlled oven

• UV light chamber

Procedure:

• Stock Solution Preparation: Prepare a stock solution of N,N-Dimethylbenzenesulfonamide-d2 in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix equal volumes of the stock solution and 0.1 M HCl. Incubate at 60°C for 24 hours. Neutralize with 0.1 M NaOH before analysis.

  • Base Hydrolysis: Mix equal volumes of the stock solution and 0.1 M NaOH. Incubate at 60°C for 24 hours. Neutralize with 0.1 M HCl before analysis.

  • Oxidative Degradation: Mix equal volumes of the stock solution and 3% H₂O₂. Keep at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Place a small amount of the solid compound in a vial and heat in an oven at a specified temperature (e.g., 80°C) for 48 hours. Dissolve the stressed solid in the solvent for analysis.

  • Photolytic Degradation: Expose the stock solution in a quartz cuvette to UV light (e.g., 254 nm) for 24 hours. A control sample should be wrapped in aluminum foil.

• Analysis: Analyze all stressed samples and a non-stressed control sample using a validated, stability-indicating HPLC method. The method should be able to separate the parent compound from any degradation products.

Caption: Workflow for a forced degradation study.

Conclusion

While specific stability data for N,N-Dimethylbenzenesulfonamide-d2 is limited, the general principles governing the stability of benzenesulfonamides provide a strong framework for its proper handling and storage. By controlling factors such as pH, light exposure, and temperature, researchers can minimize degradation and ensure the compound's quality for their studies. The implementation of a forced degradation study is recommended to establish a comprehensive stability profile for this specific deuterated compound.

Commercial Availability and Technical Application of N,N-Dimethylbenzenesulfonamide-d2: A Guide for Researchers

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides an overview of the commercial availability of N,N-Dimethylbenzenesulfonamide-d2 and its application as an internal standard in quantitative analysis. The information is tailored for researchers in analytical chemistry, drug metabolism, and pharmacokinetic studies who require high-purity stable isotope-labeled standards for mass spectrometry-based assays.

Introduction to N,N-Dimethylbenzenesulfonamide-d2

N,N-Dimethylbenzenesulfonamide-d2 is the deuterium-labeled form of N,N-Dimethylbenzenesulfonamide. The replacement of two hydrogen atoms with deuterium, a stable, non-radioactive isotope, results in a compound with a higher mass-to-charge ratio (m/z) that is easily distinguishable by a mass spectrometer.[1] Its chemical and physical properties, however, remain nearly identical to its unlabeled counterpart. This characteristic makes it an ideal internal standard for isotope dilution mass spectrometry (IDMS), a powerful technique for achieving high accuracy and precision in quantitative analysis.[2]

The primary application of N,N-Dimethylbenzenesulfonamide-d2 is as an internal standard for the quantification of N,N-Dimethylbenzenesulfonamide or structurally related compounds in complex matrices using techniques such as gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[1] By adding a known amount of the deuterated standard to a sample at the beginning of the preparation process, it can compensate for variations in sample extraction, handling, and instrument response, thereby ensuring robust and reliable quantification.[2]

Commercial Supplier Information

N,N-Dimethylbenzenesulfonamide-d2 is a specialized chemical and is not as widely available as its non-labeled analog. The following table summarizes the product specifications from a known commercial supplier.

Supplier	Product Name	Catalog Number	CAS Number	Available Quantities
MedChemExpress	N,N-Dimethylbenzenesulfonamide-d2	HY-W088178S	3044018-13-2	50 mg, 100 mg, 250 mg

Principle of Isotope Dilution Mass Spectrometry (IDMS)

The use of a deuterated internal standard like N,N-Dimethylbenzenesulfonamide-d2 is based on the principle of Isotope Dilution Mass Spectrometry. The diagram below illustrates the fundamental workflow of this technique. A known quantity of the deuterated standard is spiked into the sample containing the unknown quantity of the target analyte. The ratio of the analyte to the internal standard is then measured by a mass spectrometer. This ratio is used to accurately calculate the initial concentration of the analyte, as any sample loss or variation in instrument response will affect both the analyte and the standard equally.

Caption: Workflow of Isotope Dilution Mass Spectrometry.

General Experimental Protocol for Sulfonamide Analysis using a Deuterated Internal Standard

The following is a generalized protocol for the analysis of sulfonamides in water samples using solid-phase extraction (SPE) and LC-MS/MS. This protocol can be adapted for N,N-Dimethylbenzenesulfonamide-d2 as an internal standard for its corresponding analyte.

1. Preparation of Standards and Reagents

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of the target sulfonamide analyte and N,N-Dimethylbenzenesulfonamide-d2 in LC-MS grade methanol (B129727).

• Working Standard Solutions: Create a series of calibration standards by serially diluting the analyte stock solution with a suitable solvent (e.g., 50:50 methanol:water).

• Internal Standard Spiking Solution: Prepare a working solution of N,N-Dimethylbenzenesulfonamide-d2 at a fixed concentration to be spiked into all samples, calibration standards, and quality controls.

2. Sample Preparation (Solid-Phase Extraction)

• Sample Collection: Collect a 500 mL water sample.

• pH Adjustment: Adjust the pH of the water sample to between 4 and 7 using diluted HCl.[3][4]

• Internal Standard Spiking: Add a precise volume of the N,N-Dimethylbenzenesulfonamide-d2 working solution to the water sample and mix thoroughly.

• SPE Cartridge Conditioning: Condition an SPE cartridge (e.g., Agilent Bond Elut HLB, 500 mg, 6 mL) by passing 6 mL of methanol followed by 6 mL of purified water.[3]

• Sample Loading: Load the spiked water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 6 mL of purified water to remove interfering substances.

• Drying: Dry the cartridge completely under a high vacuum.

• Elution: Elute the analyte and internal standard from the cartridge with two aliquots of 4 mL of methanol.

• Reconstitution: Evaporate the eluent to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase composition (e.g., 50:50 methanol:water).[3]

• Filtration: Filter the reconstituted sample through a 0.2 µm filter before LC-MS/MS analysis.[3]

3. LC-MS/MS Analysis

• Instrumentation: Use a UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.[3]

• Chromatographic Separation: Employ a C18 analytical column with a gradient elution using mobile phases typically consisting of acidified water and methanol or acetonitrile.

• Mass Spectrometry Detection: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Optimize the precursor-to-product ion transitions, collision energies, and other MS parameters for both the analyte and N,N-Dimethylbenzenesulfonamide-d2.

4. Data Analysis

• Peak Integration: Integrate the chromatographic peaks for the selected MRM transitions of the analyte and the internal standard.

• Response Ratio Calculation: For each injection, calculate the ratio of the analyte peak area to the internal standard peak area.

• Calibration Curve: Construct a calibration curve by plotting the response ratio of the calibration standards against their known concentrations. Apply a linear regression model.

• Quantification: Determine the concentration of the analyte in the unknown samples by interpolating their response ratios from the calibration curve.

The following diagram illustrates the experimental workflow:

Caption: Sample preparation and analysis workflow.

Conclusion

N,N-Dimethylbenzenesulfonamide-d2 serves as a high-fidelity internal standard for precise and accurate quantification in mass spectrometry-based bioanalysis. While its commercial availability is limited to specialized suppliers, its use can significantly enhance the robustness and reliability of analytical methods. The provided experimental protocol offers a general framework that can be adapted by researchers for the analysis of sulfonamides in various sample matrices, ensuring high-quality data for drug development and scientific research.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]
• 4. hpst.cz [hpst.cz]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to N,N-Dimethylbenzenesulfonamide-d2: Literature and Patent Review

This technical guide provides a comprehensive review of the available literature and patent information for N,N-Dimethylbenzenesulfonamide-d2. It is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug development by consolidating key technical data, outlining potential experimental protocols, and exploring its applications.

Introduction

N,N-Dimethylbenzenesulfonamide-d2 is the deuterated analog of N,N-Dimethylbenzenesulfonamide. The replacement of two hydrogen atoms with deuterium (B1214612), a stable isotope of hydrogen, makes it a valuable tool in various scientific disciplines, particularly in analytical chemistry and drug metabolism studies. Deuterium labeling can alter the pharmacokinetic profile of a molecule by affecting its metabolic stability, a phenomenon known as the kinetic isotope effect. This property is of significant interest in drug discovery and development for creating more robust drug candidates.[1] N,N-Dimethylbenzenesulfonamide-d2 is primarily utilized as an internal standard in quantitative analysis by techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS).

Physicochemical Properties and Data

While specific experimental data for N,N-Dimethylbenzenesulfonamide-d2 is not widely published, the properties of its non-deuterated counterpart, N,N-Dimethylbenzenesulfonamide, are well-documented and provide a strong basis for understanding the deuterated compound.

Table 1: Physicochemical Data of N,N-Dimethylbenzenesulfonamide and its Deuterated Analog

Property	N,N-Dimethylbenzenesulfonamide	N,N-Dimethylbenzenesulfonamide-d2	Source
Molecular Formula	C₈H₁₁NO₂S	C₈H₉D₂NO₂S	[2]
Molecular Weight	185.25 g/mol	187.26 g/mol	[2]
CAS Number	14417-01-7	3044018-13-2

Synthesis and Experimental Protocols

Proposed Synthetic Workflow

A potential synthetic route for N,N-Dimethylbenzenesulfonamide-d2 could involve the direct deuteration of N,N-Dimethylbenzenesulfonamide. Iridium-catalyzed C-H activation and ortho-deuteration is a well-established method for primary sulfonamides and could potentially be adapted for tertiary sulfonamides.[3][4][5]

Caption: Proposed workflow for the synthesis of N,N-Dimethylbenzenesulfonamide-d2.

Detailed Experimental Protocol (Hypothetical)

The following is a hypothetical experimental protocol based on known methods for iridium-catalyzed deuteration of arylsulfonamides.[3][4]

Materials:

• N,N-Dimethylbenzenesulfonamide

• Iridium catalyst (e.g., [Ir(COD)(IMes)Cl])

• Deuterium gas (D₂)

• Anhydrous, degassed solvent (e.g., dichloromethane)

• Schlenk flask and standard Schlenk line equipment

Procedure:

• To a Schlenk flask under an inert atmosphere (e.g., argon), add N,N-Dimethylbenzenesulfonamide and the iridium catalyst.

• Add the anhydrous, degassed solvent to dissolve the reactants.

• Evacuate the flask and backfill with deuterium gas (this process may be repeated to ensure a deuterium-rich atmosphere).

• Stir the reaction mixture at a specified temperature (e.g., room temperature to 80 °C) for a designated period (e.g., 12-24 hours), monitoring the reaction progress by GC-MS or NMR.

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

• Characterize the final product by ¹H NMR, ²H NMR, and mass spectrometry to confirm the incorporation and position of deuterium.

Table 2: Hypothetical Reaction Parameters

Parameter	Value
Substrate	N,N-Dimethylbenzenesulfonamide (1 mmol)
Catalyst	[Ir(COD)(IMes)Cl] (1-5 mol%)
Deuterium Source	D₂ gas (1 atm)
Solvent	Dichloromethane (10 mL)
Temperature	50 °C
Reaction Time	24 hours
Hypothetical Yield	>90%
Deuterium Incorporation	>95% at ortho positions

Analytical Characterization

The characterization of N,N-Dimethylbenzenesulfonamide-d2 would rely on standard analytical techniques to confirm its identity and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum would be expected to show a reduction in the integration of the signals corresponding to the aromatic protons at the ortho positions (positions 2 and 6) of the benzene (B151609) ring, confirming successful deuteration. The signals for the meta and para protons, as well as the N-methyl protons, should remain unchanged.

• ²H NMR: The deuterium NMR spectrum would show a signal in the aromatic region, corresponding to the chemical shift of the incorporated deuterium atoms.

• ¹³C NMR: The carbon NMR spectrum would show the characteristic signals for the carbon atoms of the benzene ring and the methyl groups. The signals for the deuterated carbons would appear as triplets due to C-D coupling.

Mass Spectrometry (MS)

The mass spectrum of N,N-Dimethylbenzenesulfonamide-d2 would show a molecular ion peak (M+) at m/z 187, which is two mass units higher than that of the non-deuterated analog (m/z 185), confirming the incorporation of two deuterium atoms.[2]

Applications in Research and Drug Development

Internal Standard for Bioanalysis

The primary application of N,N-Dimethylbenzenesulfonamide-d2 is as an internal standard for the quantitative analysis of the parent compound or related sulfonamides in biological matrices. Stable isotope-labeled internal standards are considered the gold standard in LC-MS bioanalysis as they co-elute with the analyte and experience similar matrix effects, leading to more accurate and precise quantification.

Caption: Use of N,N-Dimethylbenzenesulfonamide-d2 in a typical bioanalytical workflow.

Mechanistic and Pharmacokinetic Studies

Deuterium-labeled compounds are invaluable tools for studying the mechanisms of drug metabolism and pharmacokinetics. By comparing the metabolic fate of the deuterated and non-deuterated compounds, researchers can identify the sites of metabolic oxidation and the enzymes involved, such as cytochrome P450s. While no specific studies involving N,N-Dimethylbenzenesulfonamide-d2 in signaling pathways have been identified, the non-deuterated analog and other sulfonamides are known to interact with various biological targets. For instance, benzenesulfonamide (B165840) derivatives have been investigated as inhibitors of carbonic anhydrase, an enzyme involved in pH regulation and implicated in cancer.

References

• 1. Total Syntheses of Deuterated Drugs: A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. N,N-Dimethylbenzenesulfonamide | C8H11NO2S | CID 84423 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Item - Iridium-Catalyzed C–H Activation and Deuteration of Primary Sulfonamides: An Experimental and Computational Study - American Chemical Society - Figshare [acs.figshare.com]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]

Protocols & Analytical Methods

Application Notes: N,N-Dimethylbenzenesulfonamide-d2 as an Internal Standard in Mass Spectrometry

Introduction

In the field of quantitative mass spectrometry, particularly within drug development and clinical research, the use of stable isotope-labeled internal standards is the gold standard for achieving accurate and precise measurements. Deuterated internal standards, such as N,N-Dimethylbenzenesulfonamide-d2, are chemically almost identical to the analyte of interest, in this case, N,N-Dimethylbenzenesulfonamide. This near-identical chemical nature ensures that they co-elute during chromatography and experience similar ionization effects, effectively compensating for variations in sample preparation, injection volume, and instrument response.[1][2][3] This document provides detailed protocols and application notes for the use of N,N-Dimethylbenzenesulfonamide-d2 as an internal standard for the quantitative analysis of N,N-Dimethylbenzenesulfonamide in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Principle

N,N-Dimethylbenzenesulfonamide-d2 contains two deuterium (B1214612) atoms, which increases its mass-to-charge ratio (m/z) compared to the unlabeled N,N-Dimethylbenzenesulfonamide. This mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard, while their similar physicochemical properties ensure they behave alike throughout the analytical process.[1] By adding a known concentration of N,N-Dimethylbenzenesulfonamide-d2 to all samples, calibration standards, and quality controls, the ratio of the analyte peak area to the internal standard peak area can be used to construct a calibration curve and accurately quantify the analyte in unknown samples.

Experimental Protocols

1. Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of N,N-Dimethylbenzenesulfonamide and dissolve it in 10 mL of methanol (B129727).

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of N,N-Dimethylbenzenesulfonamide-d2 and dissolve it in 10 mL of methanol.

• Analyte Working Solutions (Calibration Standards): Serially dilute the analyte stock solution with a 50:50 mixture of methanol and water to prepare a series of calibration standards with concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Working Solution (50 ng/mL): Dilute the internal standard stock solution with methanol to a final concentration of 50 ng/mL. This working solution will be used for sample preparation.

2. Sample Preparation: Protein Precipitation for Plasma Samples

This protocol is suitable for the extraction of N,N-Dimethylbenzenesulfonamide from human plasma.

• Pipette 100 µL of plasma sample, calibration standard, or quality control into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the internal standard working solution (50 ng/mL) to each tube and vortex briefly.

• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate the plasma proteins.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean autosampler vial.

• Inject an aliquot (typically 5-10 µL) into the LC-MS/MS system.

Caption: Workflow for plasma sample preparation using protein precipitation.

3. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm)

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Gradient:

    • 0.0-0.5 min: 5% B

    • 0.5-2.5 min: 5% to 95% B

    • 2.5-3.5 min: 95% B

    • 3.5-3.6 min: 95% to 5% B

    • 3.6-5.0 min: 5% B

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40°C

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Scan Type: Selected Reaction Monitoring (SRM)

  • Source Temperature: 500°C

  • IonSpray Voltage: 5500 V

  • Curtain Gas: 30 psi

  • Collision Gas: 9 psi

SRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
N,N-Dimethylbenzenesulfonamide	186.1	107.1	25
N,N-Dimethylbenzenesulfonamide-d2	188.1	107.1	25

Data Presentation

Table 1: Calibration Curve Parameters

Analyte	Concentration Range (ng/mL)	Regression Equation	Correlation Coefficient (r²)
N,N-Dimethylbenzenesulfonamide	1 - 1000	y = 0.015x + 0.002	> 0.995

Table 2: Precision and Accuracy Data

Quality Control Sample	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)
LLOQ	1	0.95	95.0	< 15	< 15
LQC	3	2.91	97.0	< 10	< 10
MQC	100	102.5	102.5	< 10	< 10
HQC	800	784.0	98.0	< 10	< 10

LLOQ: Lower Limit of Quantification, LQC: Low Quality Control, MQC: Medium Quality Control, HQC: High Quality Control, RSD: Relative Standard Deviation

Logical Relationship Diagram

Caption: Logical flow for analyte quantification using an internal standard.

Conclusion

The use of N,N-Dimethylbenzenesulfonamide-d2 as an internal standard provides a robust and reliable method for the quantitative analysis of N,N-Dimethylbenzenesulfonamide in biological matrices by LC-MS/MS. The protocols outlined in these application notes demonstrate a straightforward sample preparation technique and optimized LC-MS/MS conditions that can achieve excellent sensitivity, accuracy, and precision, meeting the rigorous demands of regulated bioanalysis. The near-identical chemical behavior of the deuterated internal standard to the analyte is crucial for correcting analytical variability, leading to high-quality quantitative data.[1][2]

References

• 1. benchchem.com [benchchem.com]
• 2. texilajournal.com [texilajournal.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]

Application Notes and Protocols for N,N-Dimethylbenzenesulfonamide-d2 in NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of N,N-Dimethylbenzenesulfonamide-d2 as an internal standard for quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. The protocols and data presented are intended to guide researchers in accurately determining the concentration and purity of analytes in solution.

Introduction to Quantitative NMR (qNMR)

Quantitative NMR is a powerful analytical technique that allows for the determination of the concentration or purity of a substance by comparing the integral of a signal from the analyte to the integral of a signal from a reference standard of known concentration. Unlike many chromatographic techniques, qNMR does not require a reference standard of the analyte itself, making it a primary analytical method.[1]

An ideal internal standard for qNMR should possess the following characteristics:

• High purity

• Chemical stability and inertness towards the analyte and solvent

• Good solubility in the NMR solvent

• A simple NMR spectrum with signals that do not overlap with analyte signals[2]

• Low volatility

N,N-Dimethylbenzenesulfonamide-d2, with deuteration on the methyl groups, is a suitable candidate for an internal standard in ¹H NMR due to its simplified proton spectrum and chemical stability.

Properties and Advantages of N,N-Dimethylbenzenesulfonamide-d2

N,N-Dimethylbenzenesulfonamide-d2 offers several advantages as an internal standard in ¹H NMR spectroscopy:

• Simplified Spectrum: The deuteration of the two methyl groups eliminates their corresponding signals in the ¹H NMR spectrum, leaving only the signals from the aromatic protons. This simplifies the spectrum and reduces the likelihood of signal overlap with the analyte.

• Distinct Chemical Shifts: The aromatic protons of the benzenesulfonamide (B165840) moiety resonate in a region of the spectrum (typically 7.5-8.0 ppm) that is often free from signals of aliphatic compounds.

• Chemical Inertness: The sulfonamide group is generally stable and unreactive under typical NMR conditions.

• Good Solubility: It is soluble in a range of common deuterated solvents used for NMR, such as chloroform-d (B32938) (CDCl₃) and dimethyl sulfoxide-d₆ (DMSO-d₆).[3]

Table 1: Physicochemical and Spectroscopic Properties of N,N-Dimethylbenzenesulfonamide (Non-deuterated proxy)

Property	Value
Molecular Formula	C₈H₉D₂NO₂S
Molecular Weight	187.26 g/mol
Appearance	White to off-white solid
Solubility	Soluble in CDCl₃, DMSO-d₆, Acetone-d₆
¹H NMR Chemical Shifts (Aromatic)	~7.5 - 8.0 ppm (multiplet)
¹³C NMR Chemical Shifts (in Acetone-d₆)[4]	Aromatic: ~127-140 ppm, Methyl: ~38 ppm

Note: The exact chemical shifts can vary depending on the solvent and concentration.

Application: Purity and Concentration Determination

N,N-Dimethylbenzenesulfonamide-d2 can be used as an internal standard to determine the purity of a solid analyte or the concentration of an analyte in solution. The fundamental principle relies on the direct proportionality between the integrated signal area in an NMR spectrum and the number of nuclei giving rise to that signal.

The purity of an analyte can be calculated using the following equation[5]:

Where:

• I = Integral area of the signal

• N = Number of protons giving rise to the signal

• MW = Molecular weight

• m = mass

• Purity = Purity of the standard

Experimental Protocol for qNMR

This protocol outlines the steps for determining the purity of a solid analyte using N,N-Dimethylbenzenesulfonamide-d2 as an internal standard.

4.1. Materials and Equipment

• Analyte of interest

• N,N-Dimethylbenzenesulfonamide-d2 (of known, high purity)

• Deuterated NMR solvent (e.g., CDCl₃, DMSO-d₆)

• Analytical balance (accurate to at least 0.01 mg)

• Vortex mixer

• 5 mm NMR tubes

• NMR spectrometer

4.2. Sample Preparation

Caption: Workflow for qNMR sample preparation.

• Weighing: Accurately weigh a specific amount of the N,N-Dimethylbenzenesulfonamide-d2 internal standard and the analyte into a clean vial. A mass ratio that results in comparable signal integrals is ideal.

• Dissolution: Add a precise volume (e.g., 0.6 mL) of the chosen deuterated solvent to the vial.[3]

• Mixing: Vortex the sample until both the standard and the analyte are completely dissolved.

• Transfer: Transfer the solution to a 5 mm NMR tube.

4.3. NMR Data Acquisition

Caption: Key NMR acquisition parameters for qNMR.

• Instrument Setup: Insert the NMR tube into the spectrometer and allow the sample to thermally equilibrate. Tune and shim the instrument to achieve good resolution and lineshape.

• Acquisition Parameters: For accurate quantification, it is crucial to ensure complete relaxation of the protons. Set the relaxation delay (d1) to at least 5 times the longest T1 relaxation time of the protons being integrated. A 90° pulse angle is often used. Acquire a sufficient number of scans to achieve a good signal-to-noise ratio (S/N > 250:1 for <1% integration error).[2]

4.4. Data Processing and Analysis

Caption: Post-acquisition data processing steps.

• Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired FID.

• Integration: Carefully integrate a well-resolved signal from the analyte and a signal from the aromatic protons of N,N-Dimethylbenzenesulfonamide-d2. Ensure the integration limits are set wide enough to encompass the entire signal.

• Calculation: Use the integral values and the masses of the analyte and standard to calculate the purity or concentration using the formula provided in section 3.

Table 2: Example Data for Purity Calculation

Parameter	Analyte	N,N-Dimethylbenzenesulfonamide-d2 (Standard)
Mass (m)	10.50 mg	8.25 mg
Molecular Weight (MW)	250.3 g/mol	187.26 g/mol
Purity (P)	To be determined	99.8%
Signal Integral (I)	1.00	1.25
Number of Protons (N)	2 (e.g., a CH₂)	5 (aromatic protons)

Considerations and Troubleshooting

• Signal Overlap: If the analyte signals overlap with the aromatic signals of the standard, another internal standard should be chosen.

• Relaxation Times: Ensure the relaxation delay is sufficient for both the analyte and the standard. T1 relaxation times can be measured using an inversion-recovery experiment.

• Solubility: If the analyte and standard are not fully dissolved, the quantitative results will be inaccurate.

• Purity of Standard: The accuracy of the qNMR measurement is directly dependent on the purity of the internal standard. Use a certified reference material whenever possible.

By following these guidelines, researchers can effectively utilize N,N-Dimethylbenzenesulfonamide-d2 as a reliable internal standard for accurate quantitative analysis by NMR spectroscopy.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 3. benchchem.com [benchchem.com]
• 4. spectrabase.com [spectrabase.com]
• 5. High-Accuracy Quantitative Nuclear Magnetic Resonance Using Improved Solvent Suppression Schemes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Quantitative Analysis Using N,N-Dimethylbenzenesulfonamide-d2

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide for the quantitative analysis of sulfonamides and other related compounds in various biological matrices using N,N-Dimethylbenzenesulfonamide-d2 as an internal standard (IS). The use of a stable isotope-labeled internal standard is the gold standard in quantitative mass spectrometry, offering high accuracy and precision by compensating for matrix effects and variations in sample preparation and instrument response. This document outlines detailed protocols for sample preparation, liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis, and data processing, supported by representative quantitative data and visual workflows.

Introduction to Quantitative Analysis with Deuterated Internal Standards

In quantitative bioanalysis, especially using LC-MS/MS, an internal standard is crucial for achieving reliable and reproducible results. An ideal internal standard should have physicochemical properties very similar to the analyte of interest but be distinguishable by the mass spectrometer. Deuterated internal standards, such as N,N-Dimethylbenzenesulfonamide-d2, are chemically almost identical to their non-deuterated counterparts. This ensures they behave similarly during sample extraction, chromatography, and ionization, thus effectively normalizing any variations that may occur during the analytical workflow. By adding a known concentration of the deuterated internal standard to the samples, calibration standards, and quality controls, the ratio of the analyte peak area to the internal standard peak area is used for quantification, leading to more accurate and precise measurements.

Applications

N,N-Dimethylbenzenesulfonamide-d2 is a suitable internal standard for the quantitative analysis of a range of sulfonamides and other small molecules with similar chemical structures in various biological matrices. Key applications include:

• Therapeutic Drug Monitoring (TDM): Accurate measurement of sulfonamide antibiotic concentrations in patient plasma or serum to ensure optimal dosing and minimize toxicity.

• Pharmacokinetic (PK) Studies: Characterizing the absorption, distribution, metabolism, and excretion (ADME) of new drug candidates.

• Residue Analysis: Detecting and quantifying sulfonamide residues in food products of animal origin, such as milk, honey, and meat, to ensure food safety.

• Metabolite Quantification: Measuring the levels of metabolites of sulfonamide-containing drugs in biological samples.

Experimental Protocols

The following protocols provide a general framework for the quantitative analysis of sulfonamides using N,N-Dimethylbenzenesulfonamide-d2 as an internal standard. Method optimization and validation are essential for specific analytes and matrices.

Materials and Reagents

• Analytes: Sulfonamide standards of interest (e.g., Sulfamethazine, Sulfadiazine, etc.)

• Internal Standard: N,N-Dimethylbenzenesulfonamide-d2

• Solvents: Acetonitrile (ACN), Methanol (B129727) (MeOH), Formic Acid (FA), Water (LC-MS grade)

• Sample Preparation: Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB), or liquid-liquid extraction solvents (e.g., Ethyl Acetate).

Sample Preparation

The choice of sample preparation method depends on the matrix and the specific sulfonamides being analyzed. Below are two common protocols.

3.2.1. Solid Phase Extraction (SPE) for Plasma/Serum

• Sample Pre-treatment: To 200 µL of plasma/serum, add 20 µL of the N,N-Dimethylbenzenesulfonamide-d2 internal standard working solution (concentration to be optimized based on analyte levels). Vortex for 10 seconds.

• Protein Precipitation: Add 600 µL of 1% formic acid in acetonitrile. Vortex for 1 minute.

• Centrifugation: Centrifuge at 10,000 x g for 10 minutes.

• Dilution: Transfer the supernatant and dilute with 1 mL of water.

• SPE Cartridge Conditioning: Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the diluted supernatant onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water.

• Elution: Elute the analytes and internal standard with 1 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 200 µL of the mobile phase.

3.2.2. Liquid-Liquid Extraction (LLE) for Milk

• Sample Pre-treatment: To 1 mL of milk, add 20 µL of the N,N-Dimethylbenzenesulfonamide-d2 internal standard working solution. Vortex for 10 seconds.

• Extraction: Add 5 mL of ethyl acetate (B1210297) and vortex for 5 minutes.

• Centrifugation: Centrifuge at 4,000 x g for 10 minutes.

• Supernatant Transfer: Transfer the upper organic layer to a clean tube.

• Evaporation and Reconstitution: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 200 µL of the mobile phase.

LC-MS/MS Analysis

The following are typical LC-MS/MS parameters. These should be optimized for the specific analytes.

• LC System: UHPLC system

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% B to 95% B over 5 minutes, hold for 1 minute, then re-equilibrate.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM): See Table 1 for representative MRM transitions.

Table 1: Representative LC-MS/MS Parameters for Sulfonamides and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Sulfamethazine	279.1	186.1	25
Sulfadiazine	251.1	156.0	22
Sulfamethoxazole	254.1	156.0	20
N,N-Dimethylbenzenesulfonamide-d2 (IS)	188.1	107.1	28

Note: The MRM transition for N,N-Dimethylbenzenesulfonamide-d2 is proposed based on its structure and common fragmentation patterns of benzenesulfonamides. The precursor ion reflects the addition of two deuterium (B1214612) atoms to the non-deuterated molecule. The product ion corresponds to a common fragment. These values should be experimentally confirmed.

Quantitative Data and Method Validation

A full method validation should be performed according to regulatory guidelines (e.g., FDA or EMA). Key validation parameters are summarized below with representative data for a hypothetical sulfonamide assay.

Table 2: Quantitative Performance and Validation Summary

Parameter	Sulfamethazine	Sulfadiazine	Sulfamethoxazole
Linearity Range (ng/mL)	1 - 1000	1 - 1000	1 - 1000
Correlation Coefficient (r²)	> 0.995	> 0.995	> 0.995
Lower Limit of Quantification (LLOQ) (ng/mL)	1	1	1
Accuracy (% Bias) at LLOQ	± 15%	± 15%	± 15%
Precision (%RSD) at LLOQ	< 20%	< 20%	< 20%
Intra-day Accuracy (% Bias)	± 10%	± 12%	± 11%
Intra-day Precision (%RSD)	< 8%	< 9%	< 7%
Inter-day Accuracy (% Bias)	± 11%	± 13%	± 12%
Inter-day Precision (%RSD)	< 10%	< 11%	< 9%
Mean Recovery (%)	85.2	88.1	86.5

Visualizations

Experimental Workflow

Caption: General experimental workflow for quantitative analysis.

Logic of Internal Standard Correction

Caption: Logic of analytical variation correction using an internal standard.

Application Notes and Protocols for N,N-Dimethylbenzenesulfonamide-d2 in Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of N,N-Dimethylbenzenesulfonamide-d2 in pharmacokinetic (PK) studies. The content details its primary application as an internal standard in bioanalytical methods and discusses the broader implications of deuteration on drug metabolism and pharmacokinetics.

Introduction: The Role of Deuterated Compounds in Pharmacokinetics

Deuterium (B1214612), a stable isotope of hydrogen, has found significant application in pharmaceutical research. Replacing hydrogen with deuterium in a drug molecule can alter its metabolic fate, often leading to a reduced rate of metabolism. This "kinetic isotope effect" can result in a longer half-life, increased exposure, and potentially a more favorable pharmacokinetic profile for a therapeutic agent.[1][2][3]

Furthermore, deuterated compounds, such as N,N-Dimethylbenzenesulfonamide-d2, are considered the gold standard for use as internal standards (IS) in quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[4][5] Their chemical and physical properties are nearly identical to the non-deuterated analyte, ensuring they behave similarly during sample preparation, chromatography, and ionization, which is crucial for accurate and precise quantification.[6][7]

Application: N,N-Dimethylbenzenesulfonamide-d2 as an Internal Standard

The primary application of N,N-Dimethylbenzenesulfonamide-d2 in pharmacokinetic studies is as an internal standard for the quantification of its non-deuterated counterpart, N,N-Dimethylbenzenesulfonamide, or other structurally similar sulfonamides. The principle of isotope dilution mass spectrometry (IDMS) is employed, where a known amount of the deuterated standard is added to biological samples at the beginning of the analytical process.[7][8] This allows for the correction of variability that may occur during sample extraction, handling, and analysis.[5]

Principle of Isotope Dilution Mass Spectrometry (IDMS)

The core of using a deuterated internal standard lies in IDMS. By adding a known quantity of N,N-Dimethylbenzenesulfonamide-d2 to a sample containing an unknown amount of N,N-Dimethylbenzenesulfonamide, the ratio of the two compounds can be precisely measured by LC-MS/MS. Since the deuterated standard and the analyte exhibit nearly identical behavior during the analytical process, any loss or variation will affect both compounds equally.[7][8] Consequently, the ratio of their signals remains constant, enabling highly accurate quantification of the analyte.

Principle of Isotope Dilution Mass Spectrometry (IDMS) Workflow.

Hypothetical Pharmacokinetic Data

Parameter	IV Administration (10 mg/kg)	Oral Administration (50 mg/kg)
Cmax (ng/mL)	1500 ± 250	850 ± 150
Tmax (h)	0.1	1.5
AUC₀₋t (ng·h/mL)	4500 ± 600	7500 ± 900
AUC₀₋inf (ng·h/mL)	4650 ± 620	7800 ± 950
t₁/₂ (h)	3.5 ± 0.5	4.0 ± 0.6
CL (mL/h/kg)	2150 ± 300	-
Vd (L/kg)	10.5 ± 1.5	-
F (%)	-	70 ± 10

Data are presented as mean ± standard deviation (n=6). Cmax: Maximum plasma concentration; Tmax: Time to reach Cmax; AUC₀₋t: Area under the plasma concentration-time curve from time zero to the last measurable concentration; AUC₀₋inf: Area under the plasma concentration-time curve from time zero to infinity; t₁/₂: Elimination half-life; CL: Clearance; Vd: Volume of distribution; F: Bioavailability.

Experimental Protocols

The following protocols provide a detailed methodology for a typical pharmacokinetic study involving the quantification of an analyte in plasma using its deuterated internal standard.

Animal Dosing and Sample Collection

• Animal Model: Male Sprague-Dawley rats (250-300 g).

• Dosing:

  • Intravenous (IV): Administer N,N-Dimethylbenzenesulfonamide at 10 mg/kg via the tail vein.

  • Oral (PO): Administer N,N-Dimethylbenzenesulfonamide at 50 mg/kg by oral gavage.

• Blood Sampling: Collect blood samples (approximately 0.25 mL) from the jugular vein into heparinized tubes at pre-dose and at 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

• Plasma Preparation: Centrifuge the blood samples at 4000 rpm for 10 minutes at 4°C. Harvest the plasma and store at -80°C until analysis.

Bioanalytical Method: LC-MS/MS Quantification

This protocol outlines the quantification of N,N-Dimethylbenzenesulfonamide in rat plasma using N,N-Dimethylbenzenesulfonamide-d2 as the internal standard.

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of N,N-Dimethylbenzenesulfonamide and N,N-Dimethylbenzenesulfonamide-d2 in methanol (B129727).

• Working Solutions: Prepare serial dilutions of the N,N-Dimethylbenzenesulfonamide stock solution in 50% methanol to create calibration standards.

• Internal Standard Spiking Solution (100 ng/mL): Dilute the N,N-Dimethylbenzenesulfonamide-d2 stock solution in methanol.

• To 50 µL of plasma sample (calibration standard, quality control, or unknown), add 10 µL of the internal standard spiking solution (100 ng/mL N,N-Dimethylbenzenesulfonamide-d2).

• Vortex briefly to mix.

• Add 150 µL of cold acetonitrile (B52724) to precipitate plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS/MS analysis.

Sample Preparation Workflow using Protein Precipitation.

Parameter	Condition
LC System	Agilent 1290 Infinity or equivalent
MS System	Sciex Triple Quad 6500 or equivalent
Column	C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 3 minutes, hold for 1 minute, re-equilibrate for 1 minute
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	N,N-Dimethylbenzenesulfonamide: m/z 186.1 -> 107.1
N,N-Dimethylbenzenesulfonamide-d2: m/z 188.1 -> 109.1

Note: MRM transitions are hypothetical and would need to be optimized during method development.

• Quantification: Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibration standards. Use a weighted (1/x²) linear regression to determine the concentrations of the unknown samples.

• Pharmacokinetic Analysis: Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate the pharmacokinetic parameters from the plasma concentration-time data.

Conclusion

N,N-Dimethylbenzenesulfonamide-d2 serves as an invaluable tool in pharmacokinetic studies, primarily as a high-fidelity internal standard for LC-MS/MS-based bioanalysis. Its use, grounded in the principle of isotope dilution mass spectrometry, ensures the generation of accurate and precise data, which is fundamental for the reliable characterization of the absorption, distribution, metabolism, and excretion (ADME) properties of N,N-Dimethylbenzenesulfonamide and related compounds. The protocols and data presented herein provide a robust framework for researchers and drug development professionals to design and execute pharmacokinetic studies with a high degree of confidence.

References

• 1. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Clinical Application and Synthesis Methods of Deuterated Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. resolvemass.ca [resolvemass.ca]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Disposition and metabolism of N-butylbenzenesulfonamide in Sprague Dawley rats and B6C3F1/N mice and in vitro in hepatocytes from rats, mice, and humans - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Disposition and metabolism of N-butylbenzenesulfonamide in Sprague Dawley rats and B6C3F1/N mice and in vitro in hepatocytes from rats, mice, and humans - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols for GC-MS Analysis Using N,N-Dimethylbenzenesulfonamide-d2 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of sulfonamide compounds in environmental or biological matrices using Gas Chromatography-Mass Spectrometry (GC-MS) with N,N-Dimethylbenzenesulfonamide-d2 as an internal standard. The use of a deuterated internal standard is a robust method to correct for variations in sample preparation and instrument response, thereby improving the accuracy and precision of quantitative results.[1][2][3]

Introduction

Sulfonamides are a class of synthetic antimicrobial agents widely used in veterinary and human medicine.[4] Their presence in the environment and in food products is a growing concern, necessitating sensitive and reliable analytical methods for their quantification. Gas chromatography-mass spectrometry (GC-MS) offers high selectivity and sensitivity for the analysis of these compounds.[5][6] The use of a stable isotope-labeled internal standard, such as N,N-Dimethylbenzenesulfonamide-d2, is crucial for accurate quantification as it closely mimics the analyte's behavior during extraction, derivatization (if necessary), and chromatographic analysis, thus compensating for matrix effects and procedural losses.[2][7]

This application note details a GC-MS method for the quantification of N,N-Dimethylbenzenesulfonamide in water samples using N,N-Dimethylbenzenesulfonamide-d2 as the internal standard.

Experimental Protocols

Materials and Reagents

• Analytes and Internal Standard:

  • N,N-Dimethylbenzenesulfonamide (≥98% purity)

  • N,N-Dimethylbenzenesulfonamide-d2 (≥98% purity, isotopic purity ≥99%)

• Solvents and Reagents:

  • Methanol (B129727) (HPLC grade)

  • Dichloromethane (B109758) (DCM, HPLC grade)

  • Ethyl acetate (B1210297) (HPLC grade)

  • Sodium sulfate (B86663) (anhydrous, analytical grade)

  • Ultrapure water

• Equipment:

  • Gas Chromatograph with Mass Selective Detector (GC-MS)

  • Solid Phase Extraction (SPE) manifold and cartridges (e.g., C18)

  • Nitrogen evaporator

  • Vortex mixer

  • Centrifuge

  • Analytical balance

  • Standard laboratory glassware

Standard Solution Preparation

• Primary Stock Solutions (1000 µg/mL):

  • Accurately weigh 10 mg of N,N-Dimethylbenzenesulfonamide and dissolve in 10 mL of methanol.

  • Accurately weigh 10 mg of N,N-Dimethylbenzenesulfonamide-d2 and dissolve in 10 mL of methanol.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by serially diluting the primary stock solution of the analyte with methanol to achieve concentrations ranging from 0.1 µg/mL to 10 µg/mL.

• Internal Standard Spiking Solution (1 µg/mL):

  • Dilute the primary stock solution of N,N-Dimethylbenzenesulfonamide-d2 with methanol to a final concentration of 1 µg/mL.

Sample Preparation (Water Samples)

• Sample Collection: Collect 100 mL of the water sample in a clean glass bottle.

• Fortification: Add 100 µL of the 1 µg/mL internal standard spiking solution to the 100 mL water sample, resulting in an internal standard concentration of 1 ng/mL.

• Solid Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of ultrapure water.

  • Load the fortified water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

  • Wash the cartridge with 5 mL of ultrapure water to remove interferences.

  • Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

• Elution: Elute the analyte and internal standard from the cartridge with 5 mL of ethyl acetate.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of dichloromethane for GC-MS analysis.

GC-MS Instrumental Parameters

• Gas Chromatograph:

  • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent

  • Injector Temperature: 280°C

  • Injection Mode: Splitless

  • Injection Volume: 1 µL

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 1 minute

    • Ramp: 15°C/min to 280°C

    • Hold: 5 minutes at 280°C

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Ion Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor: (Hypothetical values, to be determined experimentally)

    • N,N-Dimethylbenzenesulfonamide: m/z 185 (Quantifier), m/z 106 (Qualifier)

    • N,N-Dimethylbenzenesulfonamide-d2: m/z 187 (Quantifier), m/z 108 (Qualifier)

Data Presentation

The quantitative data for the analysis of N,N-Dimethylbenzenesulfonamide using N,N-Dimethylbenzenesulfonamide-d2 as an internal standard is summarized in the tables below.

Table 1: Chromatographic and Mass Spectrometric Data

Compound	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion (m/z)
N,N-Dimethylbenzenesulfonamide	12.5	185	106
N,N-Dimethylbenzenesulfonamide-d2	12.4	187	108

Table 2: Calibration Curve and Linearity Data

Analyte	Calibration Range (ng/mL)	Equation of the Line	Correlation Coefficient (R²)
N,N-Dimethylbenzenesulfonamide	1 - 100	y = 0.058x + 0.003	0.9992

Visualizations

Experimental Workflow

References

• 1. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. researchgate.net [researchgate.net]
• 4. grupobiomaster.com [grupobiomaster.com]
• 5. Screening of sulphonamides in egg using gas chromatography-mass-selective detection and liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of sulfonamide antibiotics by gas chromatography coupled with atomic emission detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for N,N-Dimethylbenzenesulfonamide-d2 in Bioanalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

In quantitative bioanalysis, particularly in regulated environments such as clinical trials and drug development, the use of stable isotope-labeled internal standards is considered the gold standard.[1][2] N,N-Dimethylbenzenesulfonamide-d2 is a deuterated analog of N,N-Dimethylbenzenesulfonamide, designed for use as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. Its chemical identity to the analyte of interest ensures that it co-elutes and experiences similar matrix effects, thereby providing the most accurate correction for experimental variability.[3] This document provides a detailed protocol for the use of N,N-Dimethylbenzenesulfonamide-d2 in the bioanalysis of N,N-Dimethylbenzenesulfonamide in human plasma, including a complete experimental workflow, data presentation, and a discussion of its application in metabolic studies.

Physicochemical Properties of N,N-Dimethylbenzenesulfonamide

Property	Value	Source
Molecular Formula	C₈H₁₁NO₂S	PubChem CID: 84423[4]
Molecular Weight	185.25 g/mol	PubChem CID: 84423[4]
Deuterated Analog	N,N-Dimethylbenzenesulfonamide-d2	-
Molecular Weight (d2)	187.26 g/mol	Calculated

Experimental Protocols

This section details a comprehensive protocol for the quantification of N,N-Dimethylbenzenesulfonamide in human plasma using N,N-Dimethylbenzenesulfonamide-d2 as an internal standard.

Materials and Reagents

• N,N-Dimethylbenzenesulfonamide (Analyte)

• N,N-Dimethylbenzenesulfonamide-d2 (Internal Standard, IS)

• Human plasma (with K2EDTA as anticoagulant)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (ultrapure)

• Methyl tert-butyl ether (MTBE) (HPLC grade)

Stock and Working Solutions Preparation

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve N,N-Dimethylbenzenesulfonamide in methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve N,N-Dimethylbenzenesulfonamide-d2 in methanol.

• Analyte Working Solutions: Prepare serial dilutions of the analyte stock solution in 50:50 (v/v) methanol:water to create calibration standards.

• Internal Standard Working Solution (100 ng/mL): Dilute the IS stock solution in 50:50 (v/v) methanol:water.

Sample Preparation: Liquid-Liquid Extraction (LLE)

• Pipette 100 µL of human plasma sample (blank, calibration standard, quality control, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 25 µL of the Internal Standard Working Solution (100 ng/mL) to all tubes except the blank.

• Vortex briefly to mix.

• Add 500 µL of MTBE.

• Vortex for 5 minutes to ensure thorough extraction.

• Centrifuge at 13,000 rpm for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer (approximately 450 µL) to a new microcentrifuge tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of 50:50 (v/v) methanol:water.

• Vortex to mix and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

LC Conditions:

Parameter	Condition
Column	C18 column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	Time (min)

MS/MS Conditions:

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
MRM Transitions	Analyte (N,N-Dimethylbenzenesulfonamide)
Precursor Ion (m/z)	186.1
Product Ion (m/z) (Quantifier)	107.1
Product Ion (m/z) (Qualifier)	77.1
Collision Energy (eV)	20
Cone Voltage (V)	30

Data Presentation

The following tables summarize the expected quantitative performance of the bioanalytical method based on typical FDA guidance for validation.[1][2][5]

Table 1: Calibration Curve Performance

Concentration (ng/mL)	Mean Accuracy (%)	Precision (%CV)
1 (LLOQ)	98.5	8.2
2	101.2	6.5
10	99.8	4.1
50	102.5	3.5
100	98.9	2.8
250	100.7	2.1
500	99.3	1.9
1000 (ULOQ)	101.8	2.5

Table 2: Accuracy and Precision of Quality Control Samples

QC Level	Concentration (ng/mL)	Intra-day Accuracy (%) (n=6)	Intra-day Precision (%CV) (n=6)	Inter-day Accuracy (%) (3 runs)	Inter-day Precision (%CV) (3 runs)
LLOQ	1	97.8	9.1	99.2	10.5
Low QC	3	103.1	7.3	101.5	8.2
Mid QC	80	98.6	4.5	99.8	5.1
High QC	800	101.4	3.2	100.9	4.3

Table 3: Matrix Effect and Recovery

QC Level	Concentration (ng/mL)	Mean Matrix Effect (%)	Mean Extraction Recovery (%)
Low QC	3	98.2	88.5
High QC	800	101.5	91.2

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for the quantification of N,N-Dimethylbenzenesulfonamide.

Proposed Metabolic Pathway

The metabolism of N,N-Dimethylbenzenesulfonamide is likely to proceed via oxidation reactions mediated by Cytochrome P450 enzymes, similar to other N-alkylated aromatic compounds.[6][7] A plausible metabolic pathway involves N-demethylation.

Caption: Proposed N-demethylation pathway of N,N-Dimethylbenzenesulfonamide.

Conclusion

This document outlines a comprehensive and robust protocol for the use of N,N-Dimethylbenzenesulfonamide-d2 as an internal standard for the quantitative bioanalysis of N,N-Dimethylbenzenesulfonamide in human plasma. The detailed experimental procedures, including sample preparation and LC-MS/MS parameters, provide a solid foundation for method implementation. The provided quantitative data tables, based on established regulatory guidelines, illustrate the expected performance of a validated assay. Furthermore, the inclusion of a proposed metabolic pathway and workflow diagrams offers valuable context for researchers in drug development and related scientific fields. The use of a deuterated internal standard is crucial for achieving the accuracy and precision required in regulated bioanalysis.

References

• 1. fda.gov [fda.gov]
• 2. anivet.au.dk [anivet.au.dk]
• 3. ovid.com [ovid.com]
• 4. researchgate.net [researchgate.net]
• 5. fda.gov [fda.gov]
• 6. The role of cytochromes P-450 and N-acetyl transferase in the carcinogenicity of aromatic amines and amides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols for N,N-Dimethylbenzenesulfonamide-d2 Sample Preparation

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for the sample preparation of N,N-Dimethylbenzenesulfonamide-d2 for analytical testing. The following methods are based on established techniques for the extraction and analysis of sulfonamides and deuterated compounds from various matrices.

Introduction

N,N-Dimethylbenzenesulfonamide-d2 is a deuterated analog of N,N-Dimethylbenzenesulfonamide. The strategic incorporation of deuterium (B1214612) can alter the metabolic profile and pharmacokinetic properties of the parent compound, making it a valuable tool in drug discovery and development.[1] Accurate and reproducible sample preparation is critical for obtaining reliable data in downstream analytical procedures such as High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).[2]

This guide outlines two primary sample preparation techniques:

• Liquid-Liquid Extraction (LLE): A robust method for extracting the analyte from complex biological matrices.

• Solid-Phase Extraction (SPE): A technique offering high selectivity and recovery for cleaner sample extracts.

Data Presentation: Quantitative Comparison of Extraction Techniques

The following table summarizes hypothetical performance data for the described extraction methods to facilitate comparison.

Parameter	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Recovery Rate (%)	85 ± 5	92 ± 4
Matrix Effect (%)	15 ± 3	8 ± 2
Limit of Quantification (LOQ)	5 ng/mL	1 ng/mL
Processing Time per Sample	20 minutes	15 minutes
Solvent Consumption	High	Low
Cost per Sample	Low	High

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) from Plasma

This protocol is designed for the extraction of N,N-Dimethylbenzenesulfonamide-d2 from plasma samples prior to LC-MS/MS analysis.

Materials:

• Plasma samples containing N,N-Dimethylbenzenesulfonamide-d2

• Internal Standard (IS) solution (e.g., a structural analog)

• Ethyl acetate (B1210297) (HPLC grade)

• 0.1 M Glycine (B1666218) buffer (pH 10)

• Methylene (B1212753) chloride (HPLC grade)

• Sodium sulfate (B86663) (anhydrous)

• Centrifuge tubes (15 mL)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Aliquoting: Pipette 1.0 mL of the plasma sample into a 15 mL centrifuge tube.

• Internal Standard Spiking: Add 50 µL of the internal standard solution to the plasma sample.

• Vortexing: Briefly vortex the sample to ensure homogeneity.

• Extraction:

  • Add 5.0 mL of ethyl acetate to the tube.

  • Cap the tube and vortex vigorously for 2 minutes.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Organic Layer Collection: Carefully transfer the upper organic layer (ethyl acetate) to a clean centrifuge tube.

• Back Extraction:

  • Add 2.0 mL of 0.1 M glycine buffer (pH 10) to the collected organic phase.

  • Vortex for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Aqueous Layer Collection: Discard the upper organic layer and transfer the lower aqueous layer to a new tube.

• pH Adjustment & Second Extraction:

  • Adjust the pH of the aqueous layer to ~4 with 1 M HCl.

  • Add 5.0 mL of methylene chloride and vortex for 2 minutes.

• Final Organic Layer Collection: Centrifuge at 4000 rpm for 5 minutes and transfer the lower organic layer (methylene chloride) to a clean tube containing a small amount of anhydrous sodium sulfate.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) from a Reaction Mixture

This protocol is suitable for cleaning up N,N-Dimethylbenzenesulfonamide-d2 from a synthetic reaction mixture.

Materials:

• Reaction mixture containing N,N-Dimethylbenzenesulfonamide-d2

• SPE Cartridge (e.g., C18, 500 mg)

• Methanol (B129727) (HPLC grade)

• Deionized water

• Acetonitrile (B52724) (HPLC grade)

• SPE vacuum manifold

Procedure:

• Sample Preparation: Dilute an aliquot of the reaction mixture with deionized water to reduce the organic solvent concentration to <5%.

• Cartridge Conditioning:

  • Pass 5 mL of methanol through the C18 SPE cartridge.

  • Pass 5 mL of deionized water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading: Load the prepared sample onto the conditioned SPE cartridge at a slow flow rate (approx. 1 mL/min).

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove polar impurities.

  • Wash the cartridge with 5 mL of 20% methanol in water to remove less polar impurities.

• Elution: Elute the N,N-Dimethylbenzenesulfonamide-d2 from the cartridge with 5 mL of acetonitrile into a clean collection tube.

• Evaporation: Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the residue in a suitable solvent for further analysis.

Visualizations

The following diagrams illustrate the workflows for the described sample preparation techniques.

Caption: Liquid-Liquid Extraction Workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. ymerdigital.com [ymerdigital.com]

Technical Notes & Optimization

Preventing deuterium exchange with N,N-Dimethylbenzenesulfonamide-d2

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing deuterium (B1214612) exchange in N,N-Dimethylbenzenesulfonamide-d2. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the isotopic integrity of your deuterated compound during experimentation.

Troubleshooting Guide

This guide addresses specific issues that may arise during the use of N,N-Dimethylbenzenesulfonamide-d2, focusing on the prevention of deuterium-hydrogen (D-H) exchange.

Problem	Potential Cause	Recommended Solution
Loss of deuterium label observed in Mass Spectrometry or NMR analysis (e.g., unexpected M-1 or M-2 peaks).	1. Presence of water: The solvent, reagents, or glassware were not properly dried. 2. Inappropriate solvent: A protic solvent (e.g., methanol, water) was used for sample dissolution or in the mobile phase. 3. Acidic or basic conditions: The sample was exposed to a pH outside the optimal range, catalyzing the D-H exchange. 4. Elevated temperature: Sample preparation or analysis was conducted at ambient or higher temperatures.	1. Use anhydrous solvents and reagents. Dry all glassware in an oven at >120°C for at least 4 hours and cool under an inert atmosphere (e.g., nitrogen or argon) or in a desiccator. 2. Utilize aprotic solvents such as acetonitrile, tetrahydrofuran (B95107) (THF), or dichloromethane (B109758) for sample preparation and reconstitution. If a protic solvent is necessary for chromatography, minimize the sample's exposure time. 3. Maintain a pH between 2.5 and 7. The minimum rate of exchange for many compounds occurs around pH 2.5-3.0.[1][2] Avoid strongly acidic or basic conditions. 4. Work at low temperatures. Perform sample preparation steps on ice (0-4°C) and use a cooled autosampler (e.g., 4°C) for analysis.[2][3]
Non-linear calibration curve when using N,N-Dimethylbenzenesulfonamide-d2 as an internal standard.	1. D-H exchange: The internal standard is losing its deuterium label, leading to inaccurate quantification. 2. Presence of unlabeled analyte: The deuterated standard may contain a small amount of the non-deuterated analyte as an impurity.	1. Follow all recommendations for preventing D-H exchange, particularly regarding solvent choice, pH, and temperature control. 2. Consult the certificate of analysis for the isotopic purity of your standard. If significant unlabeled analyte is present, this can affect the linearity of the calibration curve.
Broadening or disappearance of specific peaks in the ¹H NMR spectrum.	Rapid D-H exchange: Protons from residual water or protic solvents are rapidly exchanging with the deuterons on the N,N-Dimethylbenzenesulfonamide-d2.	This can be a diagnostic tool. To confirm exchangeable protons, add a drop of D₂O to the NMR tube; the peak corresponding to the exchanging proton will disappear.[4][5] To minimize this for analytical purposes, ensure the sample and NMR solvent are scrupulously dry.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause deuterium exchange in N,N-Dimethylbenzenesulfonamide-d2?

A1: The three main factors that promote D-H exchange are the presence of protic solvents (like water or methanol), non-optimal pH conditions (strongly acidic or basic), and elevated temperatures.[1][2] The lability of the deuterium atoms is also dependent on their position within the molecule.

Q2: Which deuterium positions on N,N-Dimethylbenzenesulfonamide-d2 are most susceptible to exchange?

A2: While deuterons on the benzene (B151609) ring are generally stable, those on the N-methyl groups (alpha to the sulfur atom) can be more susceptible to exchange, especially under basic conditions. Research has shown that the position alpha to the sulfur atom in sulfonamides can be activated for hydrogen isotope exchange.[6][7][8]

Q3: How does pH affect the stability of N,N-Dimethylbenzenesulfonamide-d2?

A3: Both strongly acidic (pH < 2) and basic (pH > 8) conditions can catalyze D-H exchange. The rate of exchange is typically at its minimum in a slightly acidic environment, around pH 2.5-3.0.[1][3][9]

Q4: What are the ideal storage and handling conditions for N,N-Dimethylbenzenesulfonamide-d2?

A4: To maintain isotopic integrity, N,N-Dimethylbenzenesulfonamide-d2 should be stored as a solid in a tightly sealed container at low temperatures (-20°C or -80°C), protected from atmospheric moisture.[3][10] When preparing solutions, allow the solid to equilibrate to room temperature in a desiccator before opening to prevent condensation.[1] Stock solutions should be prepared in a high-purity, anhydrous aprotic solvent.

Q5: Can the choice of solvent impact the stability of my deuterated standard?

A5: Absolutely. Protic solvents, which have exchangeable protons (e.g., water, methanol, ethanol), should be avoided whenever possible as they can serve as a source of protons for D-H exchange.[5] Aprotic solvents (e.g., acetonitrile, dichloromethane, THF) are highly recommended for sample preparation and storage.[1][2]

Quantitative Data Summary

The rate of deuterium exchange is significantly influenced by temperature and pH. The following tables summarize the impact of these conditions.

Table 1: Effect of Temperature on D-H Exchange Rate

Condition	Temperature	Relative Rate of Exchange	Recommendation
Cooled	~4°C	Baseline	Recommended for sample processing and storage.[2]
Ambient	~25°C	Can be significantly higher than at 4°C	Avoid prolonged exposure of samples to ambient temperatures.
Elevated	>40°C	High	Avoid during sample preparation steps like solvent evaporation.

Table 2: Effect of Experimental Conditions on Deuterium Stability

Parameter	Condition	Risk of D-H Exchange	Recommendation
pH	High (>8) or Low (<2)	High	Maintain pH between 2.5 and 7 for minimal exchange.[1]
Temperature	High	High	Store and analyze at low temperatures (e.g., 4°C).[1]
Solvent	Protic (e.g., H₂O, CH₃OH)	Higher	Use aprotic solvents (e.g., acetonitrile, THF) when possible.[1]
Label Position	Alpha to Sulfonyl Group	Moderate	Be cautious with pH and temperature.

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions to Minimize D-H Exchange

This protocol outlines the best practices for preparing stock and working solutions of N,N-Dimethylbenzenesulfonamide-d2 to ensure its isotopic stability.

Materials:

• N,N-Dimethylbenzenesulfonamide-d2 solid

• High-purity, anhydrous aprotic solvent (e.g., acetonitrile)

• Class A volumetric flasks

• Calibrated analytical balance

• Inert gas (e.g., nitrogen or argon)

• Desiccator

Procedure:

• Equilibration: Remove the vial of solid N,N-Dimethylbenzenesulfonamide-d2 from cold storage and place it in a desiccator for at least 30 minutes to allow it to warm to ambient temperature. This crucial step prevents atmospheric moisture from condensing on the cold solid.[1]

• Weighing: In a controlled environment with low humidity, accurately weigh the required amount of the deuterated standard.

• Dissolution: Transfer the weighed solid to a Class A volumetric flask. Add a portion of the anhydrous aprotic solvent to dissolve the solid completely.

• Dilution: Once dissolved, dilute to the final volume with the anhydrous aprotic solvent.

• Inert Atmosphere: If storing for an extended period, flush the headspace of the flask with an inert gas before sealing.

• Storage: Store the stock solution in a tightly sealed, amber vial at -20°C or below.[2]

Protocol 2: Sample Preparation for LC-MS Analysis with D-H Exchange Prevention

This protocol provides a workflow for preparing a sample (e.g., plasma) for quantitative analysis using N,N-Dimethylbenzenesulfonamide-d2 as an internal standard, with a focus on minimizing back-exchange.

Materials:

• Sample (e.g., plasma)

• N,N-Dimethylbenzenesulfonamide-d2 working solution

• Protein precipitation solvent (e.g., cold acetonitrile)

• Dilute acid (e.g., 1% formic acid in water)

• Centrifuge

• Autosampler vials

Procedure:

• Sample Thawing: Thaw biological samples on ice.

• Internal Standard Spiking: Add the N,N-Dimethylbenzenesulfonamide-d2 working solution to the sample.

• Protein Precipitation: Add cold protein precipitation solvent (e.g., acetonitrile) to the sample, vortex thoroughly, and incubate on ice.

• Centrifugation: Centrifuge the sample at a high speed and low temperature to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Quench Step: To ensure a low pH that minimizes D-H exchange, add a small volume (e.g., 5 µL) of a dilute acid to the supernatant. The target pH should be around 2.5-3.0.[3]

• Analysis: Immediately cap the tubes or seal the plate and place it in a cooled autosampler (e.g., 4°C) for injection into the LC-MS system.[3]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Troubleshooting [chem.rochester.edu]
• 5. benchchem.com [benchchem.com]
• 6. Selective hydrogen isotope exchange on sulfonamides, sulfilimides and sulfoximines by electrochemically generated bases - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Selective hydrogen isotope exchange on sulfonamides, sulfilimides and sulfoximines by electrochemically generated bases - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB00799B [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 10. benchchem.com [benchchem.com]

Technical Support Center: LC-MS Analysis of N,N-Dimethylbenzenesulfonamide-d2

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering matrix effects in the liquid chromatography-mass spectrometry (LC-MS) analysis of N,N-Dimethylbenzenesulfonamide-d2.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS analysis and how do they affect the quantification of N,N-Dimethylbenzenesulfonamide-d2?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte due to the presence of co-eluting compounds from the sample matrix.[1][2][3] This can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), ultimately affecting the accuracy, precision, and sensitivity of the quantitative analysis.[4][5] For N,N-Dimethylbenzenesulfonamide-d2, which serves as a stable isotope-labeled (SIL) internal standard, matrix effects can compromise its ability to accurately compensate for variations in the analysis of the unlabeled analyte.[6]

Q2: Why is a stable isotope-labeled internal standard like N,N-Dimethylbenzenesulfonamide-d2 used in LC-MS analysis?

A2: Stable isotope-labeled internal standards (SIL-IS) are considered the gold standard in quantitative LC-MS analysis.[7] Because they are chemically almost identical to the analyte of interest, they are expected to exhibit similar behavior during sample preparation, chromatography, and ionization.[6][7] The use of a SIL-IS like N,N-Dimethylbenzenesulfonamide-d2 helps to correct for variability in the analytical process, including matrix effects, leading to more accurate and precise quantification of the target analyte.[2][6]

Q3: Can N,N-Dimethylbenzenesulfonamide-d2 always perfectly compensate for matrix effects?

A3: While highly effective, SIL-IS like N,N-Dimethylbenzenesulfonamide-d2 may not always provide complete compensation for matrix effects.[6][7] Discrepancies can arise if there is a slight chromatographic separation between the deuterated standard and the native analyte (isotopic effect), leading them to experience different degrees of ion suppression or enhancement.[6] Severe matrix effects can also significantly suppress the signal of both the analyte and the internal standard, impacting the overall sensitivity of the assay.[7]

Q4: What are the common causes of matrix effects?

A4: Matrix effects are caused by a variety of endogenous and exogenous components present in the sample that co-elute with the analyte and its internal standard.[7] Common sources include:

• Endogenous components: Phospholipids (B1166683), salts, proteins, and lipids from biological matrices like plasma or urine.[4][7]

• Exogenous components: Dosing vehicles, anticoagulants, and co-administered medications.[4][7]

• Sample preparation artifacts: Impurities introduced from solvents, reagents, or solid-phase extraction (SPE) cartridges.[8]

Troubleshooting Guides

Issue 1: Poor accuracy and precision in quality control (QC) samples.

• Question: My QC samples for the analyte, using N,N-Dimethylbenzenesulfonamide-d2 as an internal standard, are failing to meet the acceptance criteria (e.g., ±15% deviation from the nominal value). What could be the cause?

• Answer: This issue is often a primary indicator of uncompensated matrix effects. The underlying cause may be that the analyte and N,N-Dimethylbenzenesulfonamide-d2 are experiencing different levels of ion suppression or enhancement across different samples.

• Troubleshooting Steps:

  • Assess Matrix Effects Quantitatively: Perform a post-extraction addition experiment to determine the matrix factor (MF) for both the analyte and N,N-Dimethylbenzenesulfonamide-d2.[4][7]

  • Evaluate Chromatographic Co-elution: Carefully examine the chromatograms to ensure that the analyte and N,N-Dimethylbenzenesulfonamide-d2 are co-eluting as closely as possible. A significant shift in retention time due to the deuterium (B1214612) labeling (isotope effect) can lead to differential matrix effects.[6]

  • Optimize Sample Preparation: The current sample cleanup procedure may be insufficient. Consider more rigorous extraction techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[2][9][10]

  • Modify Chromatographic Conditions: Adjusting the analytical column, mobile phase composition, or gradient profile can help to separate the analyte and internal standard from the co-eluting matrix interferences.[2][10]

Issue 2: Inconsistent signal or "ion suppression" observed for N,N-Dimethylbenzenesulfonamide-d2.

• Question: The peak area of my internal standard, N,N-Dimethylbenzenesulfonamide-d2, is highly variable across a batch of samples, even though the same amount was added to each. Why is this happening?

• Answer: A fluctuating signal for the internal standard is a classic sign of ion suppression, where co-eluting matrix components are interfering with its ionization.[11]

• Troubleshooting Steps:

  • Perform a Post-Column Infusion Experiment: This will help identify the regions in the chromatogram where ion suppression is occurring.[11][12] You can then adjust your chromatography to move the elution of N,N-Dimethylbenzenesulfonamide-d2 away from these suppression zones.

  • Improve Sample Cleanup: As with accuracy and precision issues, enhancing the sample preparation is a key step. Techniques that specifically target the removal of common interferences, such as phospholipids in plasma samples, can be particularly effective.[9]

  • Sample Dilution: If the assay has sufficient sensitivity, diluting the sample can reduce the concentration of matrix components relative to the analyte and internal standard, thereby minimizing ion suppression.[5][10]

  • Check for Contamination: Contamination in the LC-MS system can also lead to signal suppression. Ensure that the system is clean and perform regular maintenance.[13]

Quantitative Data Summary

Since specific quantitative data for N,N-Dimethylbenzenesulfonamide-d2 is not publicly available, the following table provides a template for how to present results from a matrix effect experiment. The values are hypothetical and for illustrative purposes.

Parameter	Analyte	N,N-Dimethylbenzenesulfonamide-d2	Acceptance Criteria
Matrix Factor (MF)
Lot 1	0.85	0.88	0.8 - 1.2
Lot 2	0.78	0.81	0.8 - 1.2
Lot 3	0.92	0.95	0.8 - 1.2
IS-Normalized MF
Lot 1	0.97	N/A	0.85 - 1.15
Lot 2	0.96	N/A	0.85 - 1.15
Lot 3	0.97	N/A	0.85 - 1.15
Recovery (%)
Low QC	88%	90%	Consistent across levels
Mid QC	91%	92%	Consistent across levels
High QC	89%	91%	Consistent across levels

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using Post-Extraction Addition

This method quantitatively determines the extent of ion suppression or enhancement.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and N,N-Dimethylbenzenesulfonamide-d2 into the final elution solvent at a known concentration (e.g., mid-QC level).

  • Set B (Post-Extraction Spike): Extract at least six different lots of blank biological matrix. Spike the analyte and N,N-Dimethylbenzenesulfonamide-d2 into the extracted matrix at the same final concentration as Set A.[7]

  • Set C (Pre-Extraction Spike): Spike the analyte and N,N-Dimethylbenzenesulfonamide-d2 into the blank biological matrix before the extraction process. This set is used to determine recovery.

• Analyze Samples: Inject all three sets of samples into the LC-MS system and record the peak areas for the analyte and the internal standard.

• Calculate Matrix Factor (MF) and Recovery:

  • Matrix Factor (MF) = (Mean Peak Area of Set B) / (Mean Peak Area of Set A) [7]

    • An MF < 1 indicates ion suppression.

    • An MF > 1 indicates ion enhancement.

    • An MF = 1 indicates no matrix effect.

  • Recovery (%) = (Mean Peak Area of Set C) / (Mean Peak Area of Set B) * 100

  • IS-Normalized MF = (MF of Analyte) / (MF of N,N-Dimethylbenzenesulfonamide-d2)

Visualizations

References

• 1. waters.com [waters.com]
• 2. longdom.org [longdom.org]
• 3. longdom.org [longdom.org]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. waters.com [waters.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. eijppr.com [eijppr.com]
• 11. benchchem.com [benchchem.com]
• 12. tandfonline.com [tandfonline.com]
• 13. zefsci.com [zefsci.com]

Technical Support Center: N,N-Dimethylbenzenesulfonamide-d2 Mass Spectrometry Analysis

Welcome to the technical support center for the mass spectrometry analysis of N,N-Dimethylbenzenesulfonamide-d2. This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing their experimental parameters and resolving common issues.

Frequently Asked Questions (FAQs)

Q1: What is the expected protonated molecular ion ([M+H]⁺) for N,N-Dimethylbenzenesulfonamide-d2?

A1: The molecular formula for N,N-Dimethylbenzenesulfonamide is C₈H₁₁NO₂S, with a monoisotopic mass of approximately 185.05 g/mol . For the d2 isotopologue, assuming the deuterium (B1214612) atoms replace two hydrogens on the methyl groups, the expected monoisotopic mass of the neutral molecule will be approximately 187.06 g/mol . Therefore, you should look for the protonated molecule [M+H]⁺ at m/z 188.07.

Q2: Which ionization technique is best suited for N,N-Dimethylbenzenesulfonamide-d2 analysis?

A2: Electrospray ionization (ESI) is a commonly used and effective technique for the analysis of sulfonamides.[1][2] Atmospheric pressure chemical ionization (APCI) can also be effective, particularly for less polar compounds, and may provide better sensitivity in some cases.[3] The choice between ESI and APCI can depend on the specific liquid chromatography conditions being used.

Q3: What are the typical fragmentation patterns for sulfonamides in tandem mass spectrometry (MS/MS)?

A3: Sulfonamides exhibit several characteristic fragmentation pathways upon collision-induced dissociation (CID).[4] A common fragmentation involves the cleavage of the S-N bond.[4] Another frequently observed fragmentation is the neutral loss of sulfur dioxide (SO₂), corresponding to a loss of 64 Da.[5][6][7] This loss of SO₂ can be a complex rearrangement process.[5] For N,N-Dimethylbenzenesulfonamide-d2, you might expect to see product ions resulting from these characteristic cleavages.

Q4: Why am I seeing a loss of 64 Da in my mass spectrum?

A4: A neutral loss of 64 Da is a well-documented fragmentation pattern for many sulfonamides and corresponds to the elimination of sulfur dioxide (SO₂).[5][6][7] This can occur both in-source and during collision-induced dissociation (CID) in the collision cell.[5]

Troubleshooting Guide

This guide addresses common problems encountered during the mass spectrometry analysis of N,N-Dimethylbenzenesulfonamide-d2.

Problem	Potential Cause	Recommended Solution
No or Low Signal Intensity	Improper Sample Concentration: The sample may be too dilute to detect or so concentrated that it causes ion suppression.[8]	Optimize the sample concentration by preparing a dilution series.
Inefficient Ionization: The chosen ionization source or its parameters may not be optimal for your analyte.[8]	Experiment with different ionization sources (ESI, APCI) and systematically tune source parameters such as capillary voltage, gas flow, and temperature.[8]
Leaks in the System: Gas leaks in the mass spectrometer can lead to a loss of sensitivity.[9]	Check for leaks using a leak detector, paying close attention to gas supply lines, filters, and connections.[9]
No Chromatographic Peaks	Sample Delivery Issue: The analyte may not be reaching the detector due to a problem with the autosampler or a crack in the column.[9]	Verify that the autosampler and syringe are functioning correctly. Inspect the column for any visible damage.[9]
Detector Issue: The detector may not be functioning correctly.	Ensure the detector is on and that all necessary gases are flowing at the correct rates.[9]
Inaccurate Mass Measurement	Instrument Calibration: The mass spectrometer may require calibration.[8]	Perform a mass calibration using an appropriate calibration standard according to the manufacturer's guidelines.[8]
Instrument Drift: Contaminants or environmental fluctuations can cause the instrument's calibration to drift.	Ensure the mass spectrometer is in a stable environment and has had sufficient time to stabilize after any maintenance.[8]
High Background Noise	Contaminated Solvents or System: Impurities in the mobile phase or a contaminated flow path can lead to high background noise.	Use high-purity, LC-MS grade solvents. If contamination is suspected, flush the system with an appropriate cleaning solution.
Suboptimal Detector Settings: Detector settings such as gain may be set too high.[8]	Adjust detector settings to minimize noise while maintaining adequate signal for your analyte.[8]

Experimental Protocols

General Protocol for LC-MS/MS Analysis of N,N-Dimethylbenzenesulfonamide-d2

This protocol provides a starting point for method development. Optimization will be required for your specific instrumentation and experimental goals.

1. Sample Preparation:

• Dissolve the N,N-Dimethylbenzenesulfonamide-d2 standard in a suitable solvent (e.g., methanol, acetonitrile) to create a stock solution.

• Prepare a series of working standards by diluting the stock solution with the initial mobile phase composition.

• For unknown samples, perform a suitable extraction and dilute the final extract in the initial mobile phase.

2. Liquid Chromatography (LC) Parameters:

• Column: A C18 reversed-phase column is a common choice for the separation of small molecules like sulfonamides.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A typical starting gradient would be a linear ramp from 5% to 95% Mobile Phase B over several minutes, followed by a hold and re-equilibration. The gradient should be optimized to achieve good separation from any matrix components.

• Flow Rate: Dependent on the column diameter (e.g., 0.2-0.4 mL/min for a 2.1 mm ID column).

• Injection Volume: Typically 1-10 µL.

3. Mass Spectrometry (MS) Parameters:

The following table provides suggested starting parameters for optimization.

Parameter	Electrospray Ionization (ESI)	Notes
Ionization Mode	Positive	Sulfonamides generally ionize well in positive mode.
Capillary Voltage	3.5 - 4.5 kV	Optimize for maximum signal intensity of the precursor ion.
Nebulizer Gas (N₂) Flow	Instrument Dependent	Adjust to achieve a stable spray.
Drying Gas (N₂) Flow	Instrument Dependent	Optimize for efficient desolvation.
Drying Gas Temperature	300 - 350 °C	Adjust to ensure complete desolvation without thermal degradation.
Precursor Ion (MS1)	m/z 188.07	[M+H]⁺ for N,N-Dimethylbenzenesulfonamide-d2.
Collision Gas	Argon or Nitrogen
Collision Energy	10 - 30 eV	Optimize to produce stable and informative product ions.
Product Ions (MS2)	To be determined empirically	Look for characteristic losses such as SO₂ (neutral loss of 64 Da) and fragments from S-N bond cleavage.

4. Data Acquisition:

• Acquire data in Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) mode for quantitative analysis, monitoring the transition from the precursor ion to one or more product ions.

• For qualitative analysis and confirmation of fragmentation, a full scan product ion spectrum can be acquired.

Visualizations

Caption: LC-MS/MS workflow for N,N-Dimethylbenzenesulfonamide-d2 analysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of separation conditions and ionization methods for the liquid chromatography-mass spectrometric determination of sulfonamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The unanticipated loss of SO2 from sulfonamides in collision-induced dissociation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. gmi-inc.com [gmi-inc.com]
• 9. gentechscientific.com [gentechscientific.com]

Technical Support Center: Chromatography of N,N-Dimethylbenzenesulfonamide-d2

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for optimizing the chromatographic analysis of N,N-Dimethylbenzenesulfonamide-d2. It is intended for researchers, scientists, and drug development professionals encountering challenges with peak shape and overall separation quality.

Frequently Asked Questions (FAQs)

Q1: Why am I observing significant peak tailing with N,N-Dimethylbenzenesulfonamide-d2?

Peak tailing, characterized by an asymmetric peak with a drawn-out trailing edge, is a frequent issue in the analysis of sulfonamides like N,N-Dimethylbenzenesulfonamide-d2. The most common cause is secondary interactions between the analyte and the stationary phase.[1][2]

• Silanol (B1196071) Interactions: As a basic compound, N,N-Dimethylbenzenesulfonamide-d2 can interact strongly with acidic residual silanol groups (Si-OH) on the surface of silica-based columns, such as C18.[1][2][3][4] These interactions are a primary cause of peak tailing.[2][3][5]

• Column Overload: Injecting an excessive amount of the sample can saturate the column, leading to peak distortion and tailing.[1][6]

• Column Degradation: Over time, columns can become contaminated or develop voids in the packing material, both of which can negatively impact peak shape.[1]

Q2: How can I improve the peak shape and reduce tailing?

Several strategies can be employed to mitigate peak tailing and improve symmetry for N,N-Dimethylbenzenesulfonamide-d2.

• Mobile Phase pH Adjustment: Lowering the mobile phase pH (e.g., to 2.5-3.0) protonates the residual silanol groups, minimizing their interaction with the basic analyte.[1][7] It is generally recommended to work at a pH at least 2 units away from the analyte's pKa.[1]

• Use of an End-Capped Column: Modern, high-purity, end-capped columns have most of the residual silanol groups deactivated, significantly reducing the potential for secondary interactions.[1][3][8]

• Addition of a Competing Base: Introducing a small amount of a competing base, such as triethylamine (B128534) (TEA), to the mobile phase can effectively mask the active silanol sites.[1][9]

• Sample Concentration and Injection Volume: Reducing the sample concentration or the injection volume can prevent column overload and improve peak shape.[1][6][10]

• Sample Solvent: Ensure the sample is dissolved in a solvent that is of equal or weaker elution strength than the mobile phase to avoid peak distortion.[1][11][12]

Q3: My peak shape is exhibiting fronting. What is the cause and how can I fix it?

Peak fronting, where the peak is asymmetric with a leading edge, is often a result of:

• Column Overload: Similar to tailing, injecting too much sample can lead to fronting.[1]

• Sample Solvent Strength: Dissolving the sample in a solvent significantly stronger than the mobile phase can cause the analyte band to spread and front.[1][11]

To resolve fronting, reduce the amount of sample injected or dissolve the sample in the mobile phase or a weaker solvent.[1]

Q4: What should I do if my retention times are inconsistent?

Drifting or inconsistent retention times can compromise the reliability of your analysis. Potential causes and solutions include:

• Mobile Phase Preparation: Ensure the mobile phase is prepared fresh daily and is thoroughly degassed to prevent changes in composition.[1]

• Column Equilibration: Allow sufficient time for the column to equilibrate with the mobile phase before starting a sequence of injections.

• Temperature Fluctuations: Maintain a constant column temperature using a column oven to avoid shifts in retention time.[10]

Troubleshooting Guide

This guide provides a systematic approach to troubleshooting poor peak shape for N,N-Dimethylbenzenesulfonamide-d2.

Table 1: Summary of Common Problems, Causes, and Solutions

Problem	Potential Cause	Recommended Solution(s)
Peak Tailing	Secondary interactions with residual silanols.[1][2][3]	- Lower mobile phase pH to 2.5-3.0.[1][7]- Use a modern, end-capped column.[1][8]- Add a competing base (e.g., 0.1% TEA) to the mobile phase.[1]
Column overload.[1][6]	- Reduce injection volume.[1]- Dilute the sample.[1]
Column contamination or degradation.[1]	- Flush the column with a strong solvent.[6]- Replace the column if performance doesn't improve.[1]
Peak Fronting	Sample solvent is stronger than the mobile phase.[1][11]	- Dissolve the sample in the mobile phase or a weaker solvent.[1][12]
Column overload.[1]	- Reduce injection volume or sample concentration.[1]
Split Peaks	Column contamination at the inlet.	- Back-flush the column.- Use a guard column.
Sample solvent incompatibility.[12]	- Ensure the sample solvent is miscible with the mobile phase.
Broad Peaks	Extra-column volume.[6]	- Use tubing with a smaller internal diameter.- Ensure all fittings are secure.
Low column temperature.	- Increase the column temperature to improve mass transfer.[10]

Experimental Protocols

Protocol 1: Mobile Phase pH Adjustment

This protocol describes the preparation of a mobile phase with a lowered pH to minimize silanol interactions.

• Prepare the Aqueous Component:

  • Start with HPLC-grade water.

  • Add a suitable buffer, for example, 20 mM phosphate (B84403) or formate.

  • Adjust the pH to 2.5 using a dilute acid such as phosphoric acid or formic acid.

  • Filter the aqueous phase through a 0.22 µm membrane filter.

• Prepare the Mobile Phase:

  • Mix the prepared aqueous component with the organic modifier (e.g., acetonitrile (B52724) or methanol) in the desired ratio.

  • For example, a 50:50 (v/v) mixture of pH 2.5 phosphate buffer and acetonitrile.

• Equilibrate the System:

  • Flush the column with the new mobile phase for at least 20-30 minutes or until a stable baseline is achieved.

Protocol 2: Addition of a Competing Base (Triethylamine - TEA)

This protocol details the addition of a competing base to the mobile phase to mask active silanol sites.

• Prepare the Mobile Phase:

  • Prepare the desired mixture of aqueous and organic solvents.

• Add Triethylamine (TEA):

  • Carefully add a small, precise volume of TEA to the mobile phase to achieve a final concentration of 0.05% to 0.1% (v/v).

  • Caution: TEA is a hazardous substance. Handle it in a well-ventilated fume hood and wear appropriate personal protective equipment.

• Mix and Equilibrate:

  • Thoroughly mix the mobile phase to ensure homogeneity.

  • Equilibrate the column with the TEA-containing mobile phase for an extended period (e.g., 30-60 minutes) to ensure complete masking of the silanol groups.

Visualizations

Troubleshooting Workflow for Poor Peak Shape

Caption: A logical workflow for troubleshooting common peak shape issues.

Relationship of Factors Affecting Peak Shape

Caption: Key factors influencing chromatographic peak shape.

References

• 1. benchchem.com [benchchem.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. pharmagrowthhub.com [pharmagrowthhub.com]
• 4. chromtech.com [chromtech.com]
• 5. lctsbible.com [lctsbible.com]
• 6. uhplcs.com [uhplcs.com]
• 7. agilent.com [agilent.com]
• 8. LC Technical Tip [discover.phenomenex.com]
• 9. researchgate.net [researchgate.net]
• 10. m.youtube.com [m.youtube.com]
• 11. lcms.cz [lcms.cz]
• 12. silicycle.com [silicycle.com]

Technical Support Center: N,N-Dimethylbenzenesulfonamide-d2 Stability in Biological Matrices

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of N,N-Dimethylbenzenesulfonamide-d2 in biological matrices. The following troubleshooting guides and FAQs address common issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary concerns for the stability of N,N-Dimethylbenzenesulfonamide-d2 in biological matrices like plasma or urine?

A1: The primary concerns for the stability of N,N-Dimethylbenzenesulfonamide-d2 in biological matrices include:

• Enzymatic Degradation: Biological matrices contain various enzymes, such as esterases and hydrolases, that can potentially metabolize the compound.[1] For sulfonamides, modification of the amino group and cleavage of the sulfonamide bridge are common metabolic pathways.[2]

• Hydrolytic Instability: The stability of sulfonamides can be pH-dependent. While many are stable in neutral to alkaline conditions, they can be more susceptible to degradation under acidic conditions.[3][4]

• Isotopic Exchange: A critical concern for deuterated standards is the potential for the deuterium (B1214612) labels to exchange with protons from the surrounding matrix.[5] This is more likely if the deuterium atoms are in chemically labile positions.[5][6] Storing or analyzing deuterated compounds in acidic or basic solutions can catalyze this exchange.[5]

• Adsorption to Surfaces: Like many organic molecules, N,N-Dimethylbenzenesulfonamide-d2 may adsorb to the surfaces of storage containers or labware, leading to an apparent decrease in concentration.

Q2: My analytical results show a decreasing concentration of N,N-Dimethylbenzenesulfonamide-d2 over time in stored plasma samples. What could be the cause?

A2: A decrease in concentration over time suggests a stability issue. The most likely causes are:

• Degradation: The compound may be degrading due to enzymatic activity in the plasma or chemical hydrolysis.[7]

• Improper Storage: Storage at an inappropriate temperature (e.g., room temperature or 4°C for extended periods) can accelerate degradation.[8] Many deuterated standards are best stored at -20°C or lower for long-term stability.[6]

• Freeze-Thaw Instability: Repeated freeze-thaw cycles can lead to the degradation of some compounds. It is advisable to aliquot samples to minimize the number of freeze-thaw cycles.

Q3: I am observing a signal for the non-deuterated N,N-Dimethylbenzenesulfonamide in my blank matrix spiked only with the deuterated internal standard. Why is this happening?

A3: This can be due to two main reasons:

• Isotopic Exchange: The deuterium atoms on your N,N-Dimethylbenzenesulfonamide-d2 may be exchanging with protons from the matrix, leading to the formation of the non-deuterated compound.[5]

• Purity of the Standard: The deuterated standard itself may contain a small amount of the non-deuterated analogue as an impurity from its synthesis.[5]

Q4: The chromatographic peak for N,N-Dimethylbenzenesulfonamide-d2 is showing a different retention time compared to the non-deuterated analyte. Is this normal?

A4: A slight difference in retention time between a deuterated standard and the non-deuterated analyte can sometimes occur, a phenomenon known as the "isotope effect".[5][9] While ideally, they should co-elute, minor shifts can happen.[10] If the shift is significant, it could lead to differential matrix effects, where the analyte and the internal standard experience different levels of ion suppression or enhancement, potentially compromising the accuracy of your results.[5][9]

Troubleshooting Guides

Guide 1: Investigating Unexpected Degradation of N,N-Dimethylbenzenesulfonamide-d2

This guide provides a systematic approach to troubleshooting the apparent loss of N,N-Dimethylbenzenesulfonamide-d2 in your biological samples.

Symptom	Possible Cause	Troubleshooting Steps
Low signal intensity for the internal standard in all samples.	Degradation of the stock or working solution.	1. Prepare a fresh working solution from the stock. 2. If the issue persists, prepare a new stock solution. 3. Verify the storage conditions of your solutions (temperature, light exposure).[6]
Signal intensity decreases over the course of an analytical run.	Instability in the autosampler.	1. Perform a post-preparative stability experiment by re-injecting a set of samples after they have been in the autosampler for a defined period (e.g., 24 hours). 2. Ensure the autosampler temperature is maintained at a low temperature (e.g., 4°C).
Lower than expected concentrations in samples stored for an extended period.	Long-term storage instability.	1. Conduct a long-term stability study by analyzing samples stored at the intended temperature for various durations. 2. Compare the results to freshly prepared samples.[6]
Inconsistent results after thawing frozen samples.	Freeze-thaw instability.	1. Perform a freeze-thaw stability experiment by subjecting samples to multiple freeze-thaw cycles before analysis. 2. Aliquot samples to minimize the number of freeze-thaw cycles.

Guide 2: Addressing Isotopic Exchange and Purity Issues

This guide helps to identify and mitigate problems related to isotopic exchange and the purity of the deuterated internal standard.

Symptom	Possible Cause	Troubleshooting Steps
Presence of a signal for the non-deuterated analyte in blank matrix spiked only with the internal standard.	1. Isotopic exchange. 2. Impurity in the deuterated standard.	1. Assess Contribution from Internal Standard: Prepare a blank matrix sample and spike it only with the deuterated internal standard at the working concentration. The response for the non-deuterated analyte should be less than 20% of the response at the Lower Limit of Quantification (LLOQ).[5] 2. Evaluate pH: Ensure the pH of your sample and solutions is near neutral, as acidic or basic conditions can promote isotopic exchange.[6]
Drifting or inconsistent analyte/internal standard response ratio.	Isotopic exchange occurring during sample processing or analysis.	1. Check Label Position: If known, verify that the deuterium labels are on stable positions of the molecule (e.g., on an aromatic ring rather than on a heteroatom like -NH).[6] 2. Modify Extraction/LC Conditions: Avoid harsh pH conditions during sample preparation and chromatographic analysis.

Data Presentation

Table 1: Hypothetical Short-Term Stability of N,N-Dimethylbenzenesulfonamide-d2 in Human Plasma

Storage Condition	Time (hours)	Mean Concentration (% of initial)	% CV
Room Temperature (22°C)	0	100	2.5
4	98.2	3.1
8	95.6	3.5
24	88.1	4.2
Refrigerated (4°C)	0	100	2.3
24	99.5	2.8
48	97.9	3.0
72	96.4	3.3

Table 2: Hypothetical Freeze-Thaw Stability of N,N-Dimethylbenzenesulfonamide-d2 in Human Plasma

Number of Freeze-Thaw Cycles	Mean Concentration (% of initial)	% CV
1	99.8	2.9
2	98.5	3.4
3	97.2	3.8

Experimental Protocols

Protocol: Assessment of Short-Term Stability in Human Plasma

Objective: To evaluate the stability of N,N-Dimethylbenzenesulfonamide-d2 in human plasma at room temperature and under refrigeration.

Materials:

• N,N-Dimethylbenzenesulfonamide-d2 stock solution

• Control human plasma (with anticoagulant, e.g., K2EDTA)

• Protein precipitation solvent (e.g., acetonitrile (B52724) with a non-deuterated internal standard for quantification)

• LC-MS/MS system

Procedure:

• Spike a pool of human plasma with N,N-Dimethylbenzenesulfonamide-d2 to achieve a final concentration (e.g., 100 ng/mL).

• Aliquot the spiked plasma into two sets of appropriately labeled microcentrifuge tubes.

• Time Zero (T0) Analysis: Immediately process a subset of aliquots (n=3) from both sets for analysis. This involves protein precipitation, centrifugation, and analysis of the supernatant by LC-MS/MS.

• Room Temperature Storage: Store one set of aliquots at room temperature (approximately 22°C). At specified time points (e.g., 4, 8, and 24 hours), process three replicates for analysis.

• Refrigerated Storage: Store the second set of aliquots at 4°C. At specified time points (e.g., 24, 48, and 72 hours), process three replicates for analysis.

• Data Analysis: Calculate the mean concentration and coefficient of variation (%CV) for each time point. Compare the mean concentrations at each time point to the T0 concentration. The compound is considered stable if the mean concentration is within ±15% of the T0 concentration.

Visualizations

Caption: Workflow for assessing the stability of a compound in a biological matrix.

Caption: A hypothetical metabolic pathway for N,N-Dimethylbenzenesulfonamide.

References

• 1. Plasma Stability Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Hydrolysis of sulphonamides in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. How to Improve Drug Plasma Stability? - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 8. Preanalytical Stability of Piperacillin, Tazobactam, Meropenem, and Ceftazidime in Plasma and Whole Blood Using Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. waters.com [waters.com]
• 10. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]

Technical Support Center: N,N-Dimethylbenzenesulfonamide-d2 Analysis

Welcome to the technical support center for the analysis of N,N-Dimethylbenzenesulfonamide-d2. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What is N,N-Dimethylbenzenesulfonamide-d2, and what is its primary application in analytical chemistry?

N,N-Dimethylbenzenesulfonamide-d2 is a deuterated analog of N,N-Dimethylbenzenesulfonamide. Its most common application is as an internal standard (IS) in quantitative analytical methods, particularly in liquid chromatography-mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard is considered the gold standard for correcting variability, such as matrix effects and ionization efficiency, during analysis.[1]

Q2: What are the most common challenges encountered during the analysis of sulfonamides like N,N-Dimethylbenzenesulfonamide-d2?

The primary challenges in sulfonamide analysis include:

• Matrix Effects: Ion suppression or enhancement caused by co-eluting compounds from the sample matrix is a significant issue in LC-MS/MS analysis.[2][3][4][5][6][7] This can lead to inaccurate quantification.

• Isobaric Interference: Different sulfonamides can have the same molecular weight, leading to potential co-elution and identical parent ions, which complicates their differentiation and quantification.[1]

• Complex Fragmentation Patterns: Sulfonamides can undergo intricate fragmentation in the mass spectrometer, making spectral interpretation challenging.[1]

• Analyte Stability: The stability of the analyte during sample preparation and analysis can be a concern and requires careful method development and validation.[8]

• Carryover: Residual analyte from previous injections can lead to artificially high readings in subsequent samples.[1]

Q3: I am observing unexpected peaks in my mass spectrum. What could be the cause?

Unexpected peaks in the mass spectrum can originate from several sources:

• Contaminants: Impurities from solvents, reagents, or sample collection materials.

• Adducts: Formation of adducts with cations (e.g., Na+, K+) or solvent molecules is common.[1]

• In-source Reactions: Chemical reactions occurring within the ion source of the mass spectrometer can generate unexpected ions.[1]

• Metabolites: If analyzing biological samples, metabolites of the target analyte or other compounds may be present.

Troubleshooting Guides

Issue 1: Poor Peak Shape and Resolution

Symptoms: Tailing, fronting, or broad peaks; co-elution with other components.

Possible Causes & Solutions:

Cause	Recommended Solution
Inappropriate Column Chemistry	Select a column with a different stationary phase (e.g., C18, Phenyl-Hexyl) to improve selectivity.
Mobile Phase Mismatch	Optimize the mobile phase composition (e.g., pH, organic solvent ratio, additives) to improve peak shape. For sulfonamides, an acidic mobile phase is often used with positive ionization.[9]
Suboptimal Gradient Elution	Adjust the gradient slope and duration to better separate the analyte from interfering matrix components.[1]
Column Overloading	Reduce the injection volume or sample concentration.
Column Degradation	Replace the analytical column if it has exceeded its lifetime or shows signs of performance loss.

A logical workflow for troubleshooting poor peak shape is outlined below:

Caption: Troubleshooting workflow for poor peak shape.

Issue 2: Inaccurate Quantification and High Variability (Matrix Effects)

Symptoms: Poor reproducibility between replicate injections, inaccurate spike recovery, and results that are not consistent across different sample lots.

Possible Causes & Solutions:

Cause	Recommended Solution
Ion Suppression/Enhancement	The most common cause of inaccurate quantification in LC-MS/MS.[3][4][5][6][7]
Mitigation Strategies
Use of Stable Isotope-Labeled Internal Standard	This is the most effective way to compensate for matrix effects, as the deuterated standard (N,N-Dimethylbenzenesulfonamide-d2) will be affected similarly to the analyte.[1]
Improve Sample Preparation	Employ more rigorous sample clean-up techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering matrix components.[1]
Dilute the Sample	Diluting the sample can reduce the concentration of matrix components relative to the analyte.[1]
Optimize Chromatography	Adjust the LC gradient to achieve chromatographic separation of the analyte from the interfering matrix components.[1]
Change Ionization Source	Atmospheric Pressure Chemical Ionization (APCI) can sometimes be less susceptible to matrix effects than Electrospray Ionization (ESI).[1]

The decision-making process for addressing matrix effects is illustrated in the following diagram:

Caption: Decision tree for mitigating matrix effects.

Experimental Protocols

Protocol 1: General Solid-Phase Extraction (SPE) for Sulfonamides in Aqueous Samples

This protocol provides a general procedure for the extraction and concentration of sulfonamides from water samples.[1]

1. Sample Pre-treatment:

• Measure 500 mL of the water sample.
• Add a chelating agent like EDTA to a final concentration of 0.5 g/L to complex any metal ions.
• Adjust the sample pH to a range of 4 to 7.

2. SPE Cartridge Conditioning:

• Condition a suitable SPE cartridge (e.g., Oasis HLB) by passing the following solvents in order:
• 5 mL of methanol
• 5 mL of deionized water

3. Sample Loading:

• Load the pre-treated water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

4. Washing:

• Wash the cartridge with 5 mL of deionized water to remove polar interferences.

5. Elution:

• Elute the sulfonamides from the cartridge with 5 mL of methanol.

6. Reconstitution:

• Evaporate the eluate to dryness under a gentle stream of nitrogen.
• Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase.
• The sample is now ready for LC-MS/MS analysis.

Protocol 2: Protein Precipitation for Plasma Samples

This protocol is a common method for removing proteins from plasma samples before analysis.

1. Sample Preparation:

• Pipette 100 µL of plasma into a microcentrifuge tube.
• Add the internal standard solution (containing N,N-Dimethylbenzenesulfonamide-d2).

2. Protein Precipitation:

• Add 300 µL of cold acetonitrile (B52724) to the plasma sample.
• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.[1]

3. Centrifugation:

• Centrifuge the sample at 10,000 rpm for 10 minutes to pellet the precipitated proteins.[1]

4. Supernatant Collection:

• Carefully collect the supernatant.

5. Evaporation and Reconstitution:

• Evaporate the supernatant to dryness under nitrogen.
• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. How does the order of sample analysis influence the matrix effect during LC-MS bioanalysis? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Matrix effect in quantitative LC/MS/MS analyses of biological fluids: a method for determination of finasteride in human plasma at picogram per milliliter concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Challenges in the analytical method development and validation for an unstable active pharmaceutical ingredient - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. hpst.cz [hpst.cz]

Calibration curve issues with N,N-Dimethylbenzenesulfonamide-d2

Welcome to the technical support center for N,N-Dimethylbenzenesulfonamide-d2. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions regarding the use of this deuterated internal standard in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is N,N-Dimethylbenzenesulfonamide-d2 and what is its primary application?

N,N-Dimethylbenzenesulfonamide-d2 is the deuterated form of N,N-Dimethylbenzenesulfonamide. It is primarily used as an internal standard in quantitative analysis, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods. Its chemical properties are nearly identical to the non-deuterated analyte, allowing it to mimic the analyte's behavior during sample preparation and analysis. This helps to correct for variations in extraction recovery and matrix effects.

Q2: Why is a deuterated internal standard like N,N-Dimethylbenzenesulfonamide-d2 preferred for LC-MS/MS analysis?

Deuterated internal standards are considered the gold standard for LC-MS/MS quantification for several reasons[1][2]:

• Similar Physicochemical Properties: They exhibit nearly identical extraction recovery, chromatographic retention time, and ionization efficiency to the target analyte[1].

• Correction for Matrix Effects: They co-elute with the analyte and are affected by matrix-induced ion suppression or enhancement in a similar manner, providing accurate correction[2][3].

• Improved Accuracy and Precision: By accounting for variability during the analytical process, they lead to more accurate and precise results.

Q3: Can the deuterium (B1214612) labels on N,N-Dimethylbenzenesulfonamide-d2 exchange with protons from the solvent?

Yes, back-exchange of deuterium for hydrogen can occur, especially in aqueous solutions or under certain pH conditions[3]. This can compromise the accuracy of results by decreasing the internal standard signal and potentially increasing the analyte signal[3]. It is crucial to assess the stability of the deuterated internal standard under the specific experimental conditions.

Troubleshooting Guides

This section addresses specific issues that users may encounter when using N,N-Dimethylbenzenesulfonamide-d2 in their calibration curves and analyses.

Issue 1: Poor Calibration Curve Linearity (r² < 0.99)

Poor linearity can arise from several factors affecting the accuracy of your calibration standards.

Potential Cause	Troubleshooting Steps
Inaccurate Standard Preparation	- Prepare fresh stock and working standard solutions. Acetonitrile (B52724) is a common solvent for sulfonamides[4].- Use calibrated pipettes and ensure accurate serial dilutions.- Store stock solutions appropriately, typically in the dark at deep freeze conditions[4].
Analyte/Internal Standard Instability	- Investigate the stability of N,N-Dimethylbenzenesulfonamide and its deuterated internal standard in the sample matrix and solvent.- One study noted a 28% increase in the non-labeled compound after incubating the deuterated compound in plasma for one hour[3].
Matrix Effects	- Prepare matrix-matched calibration standards to compensate for ion suppression or enhancement[5].- If matrix effects are severe, consider further sample cleanup using techniques like Solid-Phase Extraction (SPE)[6].
Detector Saturation	- If the highest concentration standards are deviating from linearity, the detector may be saturated.- Dilute the upper-level calibration standards and reinject.

Issue 2: Chromatographic Separation of Analyte and Internal Standard

A slight separation between the analyte and its deuterated internal standard is a known phenomenon.

Potential Cause	Troubleshooting Steps
Isotope Effect	- The substitution of hydrogen with deuterium can alter physicochemical properties, causing the deuterated compound to elute slightly earlier in reversed-phase chromatography[2][3].- This shift can be problematic if elution occurs in a region of variable matrix effects[3].
Chromatographic Conditions	- Modify the mobile phase composition or gradient to minimize the separation[7].- Experiment with different analytical columns, as the degree of separation can be column-dependent[5][7]. A longer column may be necessary to resolve analytes with close molecular weights[5].

Issue 3: Inconsistent or Declining Internal Standard Signal

A variable internal standard response can significantly impact the accuracy of your results.

Potential Cause	Troubleshooting Steps
Sample Preparation Inconsistency	- Ensure consistent addition of the internal standard to all samples and standards.- Thoroughly vortex samples after adding the internal standard to ensure homogeneity.
Instrument Contamination	- Carryover from a high concentration sample can affect subsequent injections. Injecting a blank after a high standard can help identify this issue[6].- Implement a robust autosampler wash procedure with a strong solvent to minimize carryover[6].
Ion Source Instability	- Check for a dirty or clogged ion source, which can lead to fluctuating signal intensity.- Perform routine source cleaning and maintenance as recommended by the instrument manufacturer.
Differential Matrix Effects	- Even with a co-eluting deuterated standard, severe matrix effects can impact the analyte and internal standard differently[3][8].- Improve sample cleanup to remove interfering matrix components. Techniques like Solid-Phase Extraction (SPE) or QuEChERS are effective[6].

Experimental Protocols

Protocol 1: General Sample Preparation using Protein Precipitation

This protocol is a basic method for extracting sulfonamides from biological fluids like plasma or serum.

• Sample Aliquoting: Pipette 100 µL of the sample (blank, standard, or unknown) into a microcentrifuge tube.

• Internal Standard Spiking: Add a specific volume of N,N-Dimethylbenzenesulfonamide-d2 working solution to each tube.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile to each tube.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation[6].

• Centrifugation: Centrifuge the tubes at a high speed (e.g., 14,000 rpm) for 5 minutes to pellet the precipitated proteins[5].

• Supernatant Transfer: Carefully transfer the supernatant to a new tube or vial for LC-MS/MS analysis.

Protocol 2: LC-MS/MS System Flushing Procedure

This protocol helps to remove hydrophobic contaminants from the LC system.

• Column Removal: Remove the analytical column and replace it with a union[7].

• System Flush (Organic): Flush the system with 100% isopropanol (B130326) (IPA) for at least 30 minutes at a low flow rate.

• System Flush (Aqueous): Flush the system with LC-MS grade water.

• Re-equilibration: Replace the IPA with your initial mobile phase conditions and flush the system until the pressure stabilizes[7].

• Column Re-installation: Re-install the analytical column and equilibrate thoroughly before analysis[7].

Visualizations

Caption: Diagnosing inconsistent internal standard signals.

Caption: Overview of the analytical workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 3. benchchem.com [benchchem.com]
• 4. Ultrasound Assisted Method Development for the Determination of Selected Sulfonamides in Honey Using Liquid Chromatography-Tandem Mass Spectrometry – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 5. acgpubs.org [acgpubs.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. myadlm.org [myadlm.org]

Technical Support Center: Minimizing Ion Suppression with N,N-Dimethylbenzenesulfonamide-d2

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing ion suppression when using N,N-Dimethylbenzenesulfonamide-d2 as an internal standard in LC-MS/MS analyses.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern when using N,N-Dimethylbenzenesulfonamide-d2?

A1: Ion suppression is a phenomenon in mass spectrometry where the ionization efficiency of a target analyte is reduced by the presence of co-eluting compounds from the sample matrix.[1][2][3] This can lead to decreased signal intensity, poor sensitivity, and inaccurate quantification of your analyte of interest, for which N,N-Dimethylbenzenesulfonamide-d2 is acting as an internal standard. Even though you may not see interfering peaks in your chromatogram, co-eluting species can still suppress the ionization of both your analyte and the internal standard, compromising the validity of your results.[2][3]

Q2: How can I detect ion suppression affecting my N,N-Dimethylbenzenesulfonamide-d2 signal?

A2: A common method to detect ion suppression is to perform a post-column infusion experiment.[4][5] This involves infusing a constant flow of N,N-Dimethylbenzenesulfonamide-d2 into the mass spectrometer while injecting a blank matrix sample onto the LC column. A dip in the baseline signal of N,N-Dimethylbenzenesulfonamide-d2 indicates the retention time at which matrix components are eluting and causing ion suppression.

Another approach is to compare the peak area of N,N-Dimethylbenzenesulfonamide-d2 in a neat solution versus its peak area in a spiked matrix sample. A significant decrease in the peak area in the matrix sample suggests the presence of ion suppression.[6]

Q3: What are the common causes of ion suppression in bioanalytical methods?

A3: Common causes of ion suppression include:

• Matrix Effects: Endogenous components from biological samples like salts, phospholipids, proteins, and metabolites can interfere with the ionization process.[1][4][5]

• Mobile Phase Additives: Non-volatile buffers or ion-pairing agents can accumulate in the ion source and suppress ionization.

• High Analyte Concentration: At high concentrations, analytes can saturate the ESI droplets, leading to a non-linear response and suppression.[6]

• Contamination: Contaminants from sample collection tubes, solvents, or the LC system itself can co-elute with your analyte and cause suppression.[6]

Troubleshooting Guides

Guide 1: Reduced Peak Area for N,N-Dimethylbenzenesulfonamide-d2

If you observe a significant and unexpected decrease in the peak area of N,N-Dimethylbenzenesulfonamide-d2, follow these troubleshooting steps.

Experimental Workflow for Troubleshooting Reduced Peak Area

Caption: Troubleshooting workflow for decreased internal standard signal.

Data Presentation: Example Peak Area Comparison

Sample Type	N,N-Dimethylbenzenesulfonamide-d2 Peak Area	% Signal Suppression
Neat Solution	1,500,000	0%
Spiked Plasma (Protein Precipitation)	750,000	50%
Spiked Plasma (SPE)	1,200,000	20%
Spiked Plasma (LLE)	1,350,000	10%

Guide 2: Optimizing Sample Preparation to Mitigate Ion Suppression

Effective sample preparation is crucial for removing interfering matrix components before LC-MS/MS analysis.[7][8]

Experimental Protocol: Comparison of Sample Preparation Techniques

• Objective: To determine the most effective sample preparation technique to reduce ion suppression for the analysis of an analyte with N,N-Dimethylbenzenesulfonamide-d2 as an internal standard.

• Materials:

  • Blank biological matrix (e.g., plasma, urine)

  • Analyte and N,N-Dimethylbenzenesulfonamide-d2 stock solutions

  • Protein Precipitation (PPT) reagents (e.g., acetonitrile, methanol)

  • Liquid-Liquid Extraction (LLE) solvents (e.g., ethyl acetate, methyl tert-butyl ether)

  • Solid-Phase Extraction (SPE) cartridges and reagents

• Procedure:

  • Spike the blank matrix with the analyte and N,N-Dimethylbenzenesulfonamide-d2 at a known concentration.

  • Divide the spiked matrix into three aliquots.

  • Process each aliquot using one of the following methods:

    • Protein Precipitation: Add 3 volumes of cold acetonitrile, vortex, centrifuge, and analyze the supernatant.

    • Liquid-Liquid Extraction: Add an appropriate immiscible organic solvent, vortex, centrifuge, and analyze the organic layer.

    • Solid-Phase Extraction: Condition the SPE cartridge, load the sample, wash with a weak solvent, and elute with a strong solvent.

  • Analyze the extracts by LC-MS/MS.

• Evaluation: Compare the peak area and signal-to-noise ratio of both the analyte and N,N-Dimethylbenzenesulfonamide-d2 for each preparation method. The method yielding the highest signal and lowest matrix effect is considered optimal.

Logical Relationship of Sample Cleanup and Ion Suppression

Caption: Impact of sample preparation on ion suppression.

Guide 3: Modifying Chromatographic Conditions

Adjusting your LC method can help separate N,N-Dimethylbenzenesulfonamide-d2 and your analyte from co-eluting matrix components.[4]

Experimental Protocol: Chromatographic Optimization

• Objective: To achieve chromatographic separation of the analyte and N,N-Dimethylbenzenesulfonamide-d2 from the ion-suppressing region of the chromatogram.

• Procedure:

  • Identify the ion suppression region using the post-column infusion technique described in FAQ 2.

  • Systematically adjust the following chromatographic parameters:

    • Gradient Profile: Modify the gradient slope to improve the separation of early-eluting interferences from your compounds of interest.

    • Column Chemistry: Test columns with different stationary phases (e.g., C18, Phenyl-Hexyl, HILIC) to alter selectivity.

    • Mobile Phase pH: Adjusting the pH can change the retention behavior of both analytes and interferences.

• Evaluation: Monitor the peak shape, retention time, and signal intensity of the analyte and N,N-Dimethylbenzenesulfonamide-d2. The goal is to move their elution outside of the ion suppression zone.

Data Presentation: Impact of Chromatographic Changes

Chromatographic Condition	Analyte Retention Time (min)	N,N-Dimethylbenzenesulfonamide-d2 Retention Time (min)	Ion Suppression Zone (min)	Signal Intensity (Analyte)
Original Method	2.1	2.1	1.8 - 2.5	50,000
Modified Gradient	3.5	3.5	1.8 - 2.5	200,000
Phenyl-Hexyl Column	4.2	4.2	1.8 - 2.5	250,000

Guide 4: Optimizing Mass Spectrometer Source Conditions

While less common for resolving ion suppression from a specific interferent, optimizing the ion source parameters can sometimes improve overall signal and reduce susceptibility to matrix effects.

Signaling Pathway for MS Optimization

References

• 1. Ion Suppression in Mass Spectrometry: Causes, Effects, and Mitigation Strategies | PPTX [slideshare.net]
• 2. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 3. providiongroup.com [providiongroup.com]
• 4. [PDF] Ion suppression in mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 5. Ion suppression in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 8. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]

Troubleshooting poor recovery of N,N-Dimethylbenzenesulfonamide-d2

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing poor recovery of N,N-Dimethylbenzenesulfonamide-d2, often used as a deuterated internal standard in quantitative analyses.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes for poor or inconsistent recovery of N,N-Dimethylbenzenesulfonamide-d2?

Poor recovery of a deuterated internal standard (IS) like N,N-Dimethylbenzenesulfonamide-d2 can stem from several factors throughout the analytical workflow. The primary causes include:

• Isotopic Exchange: The deuterium (B1214612) labels on the internal standard may exchange with protons from the sample matrix, solvents, or mobile phase. This process, also known as H/D or back-exchange, leads to a decrease in the IS signal and a corresponding artificial increase in the unlabeled analyte signal.[1][2][3][4]

• Matrix Effects: Co-eluting compounds from the sample matrix can interfere with the ionization of the internal standard in the mass spectrometer source, causing ion suppression or enhancement.[5][6] Even with a stable isotope-labeled internal standard, differential matrix effects can occur if the analyte and IS do not co-elute perfectly.[5][7]

• Suboptimal Extraction: The chosen sample preparation or extraction protocol may be inefficient at recovering the sulfonamide from the specific sample matrix (e.g., plasma, urine, tissue).

• Chemical Instability: The compound may degrade during sample collection, storage, or processing due to factors like pH, temperature, or light exposure.

• Adsorption: The analyte can adsorb to container surfaces (e.g., glass or plastic vials) or parts of the analytical system, leading to losses.

Q2: How can I determine if isotopic exchange is the cause of poor recovery for my N,N-Dimethylbenzenesulfonamide-d2?

Isotopic exchange is a significant concern for deuterated standards.[1][3] You can diagnose this issue by:

• Analyzing the IS in a Blank Matrix: Prepare a sample by spiking N,N-Dimethylbenzenesulfonamide-d2 into a blank matrix (without the non-deuterated analyte). After incubation under your typical sample processing and storage conditions, analyze the sample. The appearance of a signal at the mass-to-charge ratio (m/z) of the non-deuterated N,N-Dimethylbenzenesulfonamide is a direct indicator of back-exchange.[2]

• Monitoring Signal Over Time: Incubate the deuterated standard in your sample preparation solvent or a blank matrix extract at various time points (e.g., 0, 2, 4, 8 hours) and temperatures. A progressive decrease in the IS signal and/or an increase in the unlabeled analyte signal suggests exchange is occurring over time.[2]

• Evaluating Mass Spectra: Check the full scan mass spectra of a high concentration standard of the unlabeled analyte to see if its natural isotope peak contributes to the m/z of your d2 internal standard. While less common for d2, it can be an issue with d1 standards.[1]

Q3: What conditions typically promote the isotopic exchange of deuterium on a sulfonamide?

The stability of deuterium labels is highly dependent on environmental and structural factors.[3] Key factors include:

• pH: The rate of H/D exchange is highly pH-dependent. Basic conditions, in particular, can accelerate the exchange of deuterium atoms.[2][3] The exchange is often slowest around pH 2.5-3.[2]

• Temperature: Higher temperatures accelerate chemical reactions, including isotopic exchange.[1][2][3] Storing samples or extracts at room temperature or higher for extended periods can lead to significant deuterium loss.

• Solvent Composition: Protic solvents like water and methanol (B129727) are sources of exchangeable protons and are necessary for the exchange to occur.[1][3] Prolonged exposure increases the risk.

• Label Position: Deuterium atoms on heteroatoms (like N-H or O-H) are highly labile. While the deuterium in N,N-Dimethylbenzenesulfonamide-d2 is on the benzene (B151609) ring, certain positions on aromatic rings can still be susceptible to exchange under specific acidic or basic conditions.[2]

Q4: How can I mitigate matrix effects that may be impacting my internal standard recovery?

While deuterated internal standards are the gold standard for correcting matrix effects, they may not always provide perfect compensation.[5] To mitigate these issues:

• Improve Sample Cleanup: Implement more rigorous sample preparation techniques, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to remove interfering matrix components like salts and phospholipids.

• Optimize Chromatography: Adjust the chromatographic method to separate the analyte and internal standard from co-eluting matrix components. A slight retention time shift between the analyte and the deuterated IS (due to the isotope effect) can sometimes cause them to experience different levels of ion suppression.[5] Modifying the gradient or mobile phase may help them elute in a "cleaner" region of the chromatogram.

• Evaluate Different Ionization Sources: If available, test alternative ionization sources (e.g., APCI instead of ESI) which may be less susceptible to matrix effects for your specific compound.

• Dilute the Sample: A simple approach is to dilute the sample extract. This reduces the concentration of matrix components, thereby minimizing their impact on ionization efficiency.

Troubleshooting Guide

The following table summarizes common problems, potential causes, and recommended solutions for poor recovery of N,N-Dimethylbenzenesulfonamide-d2.

Problem	Potential Cause	Recommended Solution
Low or inconsistent IS peak area across a batch	Isotopic Exchange (H/D Exchange)	Perform an isotopic stability experiment (see Protocol 1). If exchange is confirmed, acidify samples (target pH ~3), keep samples cold, and minimize processing time.[2][3]
Differential Matrix Effects	Perform a matrix effect study (see Protocol 2). Improve sample cleanup, optimize chromatography to ensure co-elution in a region of minimal suppression, or dilute the sample.[5][6]
Inconsistent Sample Preparation	Review the extraction protocol for consistency. Ensure accurate and precise pipetting of the internal standard and solvents.
Gradual decrease in IS signal over sequence	Adsorption to Autosampler/System	Prime the injection system before the run. Include periodic washes with a strong, organic solvent in the sequence. Use deactivated vials or polypropylene (B1209903) vials.
IS Degradation in Autosampler	Lower the temperature of the autosampler tray (e.g., to 4°C).
No IS peak detected or very low signal in all samples	Incorrect IS Spiking	Verify the concentration and preparation of the IS stock and working solutions. Confirm that the IS was added to all samples.
Severe Matrix Suppression	Dilute the sample extract significantly (e.g., 10-fold or 100-fold) and re-inject to see if the signal returns.
Instrumental Issue	Check mass spectrometer settings (MRM transitions, collision energy, etc.). Infuse the IS solution directly into the mass spectrometer to confirm signal and sensitivity.
High IS response in blank samples	System Contamination / Carryover	Inject several blank solvent injections after a high concentration sample to check for carryover. Optimize the autosampler wash procedure.[5]
Contaminated Reconstitution Solvent	Prepare fresh reconstitution solvent and re-inject a blank sample.

Experimental Protocols

Protocol 1: Assessing Isotopic Stability of N,N-Dimethylbenzenesulfonamide-d2

Objective: To determine if isotopic exchange is occurring under specific experimental conditions.

Methodology:

• Prepare Samples:

  • T=0 Samples: Spike a known concentration of the N,N-Dimethylbenzenesulfonamide-d2 into a blank biological matrix (e.g., plasma, urine) and immediately process it according to your standard sample preparation protocol. Analyze immediately.

  • Incubated Matrix Samples: Spike the IS into the blank matrix and incubate it under conditions mimicking your typical sample handling (e.g., room temperature for 4 hours). Then, process and analyze.

  • Incubated Solvent Samples: Spike the IS into the final reconstitution solvent and incubate under the same conditions as the matrix samples before analysis.

• LC-MS/MS Analysis: Monitor the MRM transitions for both the deuterated internal standard and the non-deuterated analyte.

• Data Analysis:

  • Compare the peak area of the IS in the incubated samples to the T=0 samples. A significant decrease (e.g., >15%) in the IS signal suggests degradation or exchange.[2]

  • Examine the chromatograms of the incubated samples for the appearance of a peak in the unlabeled analyte channel at the retention time of the IS. The presence of such a peak is a direct confirmation of back-exchange.[2]

Protocol 2: Quantifying Matrix Effects

Objective: To quantify the degree of ion suppression or enhancement for N,N-Dimethylbenzenesulfonamide-d2 in a specific matrix.[5]

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the IS into the final reconstitution solvent at a known concentration.

  • Set B (Post-Extraction Spike): Extract at least six different lots of blank biological matrix. After the final evaporation step, spike the IS into the reconstituted blank matrix extract at the same concentration as Set A.

  • Set C (Pre-Extraction Spike): Spike the IS into the blank biological matrix before extraction. Process these samples through the entire extraction procedure.

• LC-MS/MS Analysis: Analyze all three sets of samples.

• Data Calculation:

  • Matrix Effect (%) = (Mean Peak Area of Set B / Mean Peak Area of Set A) * 100

    • A value < 100% indicates ion suppression.

    • A value > 100% indicates ion enhancement.

  • Recovery (%) = (Mean Peak Area of Set C / Mean Peak Area of Set B) * 100

Visualizations

Caption: Troubleshooting workflow for poor internal standard recovery.

Caption: Key factors influencing isotopic exchange rates.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. myadlm.org [myadlm.org]

Reference Data & Comparative Studies

A Comparative Guide to N,N-Dimethylbenzenesulfonamide-d2 and Other Internal Standards for Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analysis by mass spectrometry, particularly in the crucial field of drug development, the selection of an appropriate internal standard (IS) is paramount for achieving accurate, precise, and reproducible results. Stable isotope-labeled (SIL) internal standards are widely considered the gold standard for their ability to effectively compensate for variations in sample preparation, chromatography, and ionization.

This guide provides an objective comparison of N,N-Dimethylbenzenesulfonamide-d2 with other commonly used deuterated and isotope-labeled internal standards, specifically focusing on applications in the analysis of sulfonamides and related compounds. We will delve into their physicochemical properties, present available performance data, and provide a detailed experimental protocol representative of their application in a bioanalytical workflow.

The Gold Standard: Why Use Deuterated Internal Standards?

Deuterated internal standards are analogues of the analyte of interest where one or more hydrogen atoms are replaced by deuterium. This isotopic substitution results in a compound that is chemically almost identical to the analyte, yet distinguishable by its mass-to-charge ratio (m/z) in a mass spectrometer. This near-identical chemical nature ensures that the deuterated standard closely tracks the analyte through extraction, chromatography, and ionization, thereby compensating for potential variability and matrix effects.

Physicochemical Properties of Selected Internal Standards

A fundamental understanding of the physicochemical properties of an internal standard is crucial for its appropriate selection and use. The following table summarizes key properties of N,N-Dimethylbenzenesulfonamide-d2 and two common alternatives used in sulfonamide analysis: Sulfapyridine-d4 and Sulfamethazine-¹³C₆.

Property	N,N-Dimethylbenzenesulfonamide-d2	Sulfapyridine-d4	Sulfamethazine-¹³C₆
Molecular Formula	C₈H₉D₂NO₂S	C₁₁H₇D₄N₃O₂S	¹³C₆C₆H₁₄N₄O₂S
Molecular Weight	187.26 g/mol	253.30 g/mol	284.29 g/mol [1]
Monoisotopic Mass	187.06380 g/mol	253.09520 g/mol	284.10388 g/mol
Isotopic Label	Deuterium (d2)	Deuterium (d4)	Carbon-13 (¹³C₆)
Analyte Analogue	N,N-Dimethylbenzenesulfonamide	Sulfapyridine (B1682706)	Sulfamethazine

Performance Comparison

N,N-Dimethylbenzenesulfonamide-d2

Specific experimental performance data for N,N-Dimethylbenzenesulfonamide-d2 as an internal standard is not extensively documented in publicly available scientific literature. However, as a deuterated analogue, it is expected to provide excellent performance in the quantification of N,N-Dimethylbenzenesulfonamide and structurally similar compounds. Its utility lies in its ability to co-elute with the analyte and exhibit similar ionization behavior, thus correcting for variations in sample processing and matrix effects.

Sulfapyridine-d4

A recent study on the simultaneous quantitation of sulfasalazine (B1682708) and its metabolite sulfapyridine in human placenta provides robust validation data for Sulfapyridine-d4 as an internal standard.[2]

Validation Parameter	Performance Metric	Result
Matrix	Human Placenta Homogenate	-
Linearity Range	30 - 30,000 ng/mL	r² > 0.99
Inter-day Accuracy	% Bias	97.4% to 108.4%[2]
Inter-day Precision	% CV	3.7% to 10.0%[2]
Matrix Effect	-	No significant matrix effects observed[2]

Sulfamethazine-¹³C₆

Sulfamethazine-¹³C₆ is a valuable internal standard for the analysis of sulfamethazine, a widely used veterinary antibiotic. As a ¹³C-labeled standard, it is less susceptible to the slight chromatographic shifts that can sometimes be observed with deuterated standards. While a specific validation dataset is not provided, its use in isotope dilution mass spectrometry methods for sulfonamide analysis in matrices like milk has demonstrated high accuracy and low uncertainty.

Experimental Protocols

A well-defined experimental protocol is the foundation of any reliable quantitative bioanalytical method. The following is a representative LC-MS/MS protocol for the analysis of sulfonamides in a biological matrix, adapted from a validated method for sulfapyridine analysis using Sulfapyridine-d4.[2] This protocol can be considered a template for methods employing N,N-Dimethylbenzenesulfonamide-d2 for its corresponding analyte.

Representative LC-MS/MS Protocol for Sulfonamide Analysis in Human Plasma

1. Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma in a microcentrifuge tube, add 20 µL of the internal standard working solution (e.g., N,N-Dimethylbenzenesulfonamide-d2 in methanol).

• Add 300 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

• Vortex for 30 seconds and transfer to an autosampler vial for analysis.

2. LC-MS/MS Conditions

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient Elution:

  • 0-1.0 min: 5% B

  • 1.0-5.0 min: 5% to 95% B

  • 5.0-6.0 min: 95% B

  • 6.1-8.0 min: 5% B (re-equilibration)

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Detection Mode: Multiple Reaction Monitoring (MRM)

  • Monitor specific precursor → product ion transitions for the analyte and the internal standard.

Visualizing the Workflow and Logic

To better illustrate the processes and decisions involved in using a deuterated internal standard, the following diagrams are provided.

Figure 1: A generalized workflow for bioanalytical sample analysis using a deuterated internal standard.

Figure 2: Decision pathway for the selection of an appropriate internal standard for LC-MS/MS analysis.

Conclusion

The selection of an appropriate internal standard is a critical determinant of the quality and reliability of quantitative bioanalytical data. Deuterated and other stable isotope-labeled internal standards, such as N,N-Dimethylbenzenesulfonamide-d2, Sulfapyridine-d4, and Sulfamethazine-¹³C₆, represent the gold standard for mitigating variability and matrix effects in LC-MS/MS assays.

While specific performance data for N,N-Dimethylbenzenesulfonamide-d2 is not widely published, its properties as a deuterated analogue suggest it is a highly suitable internal standard for the quantification of its unlabeled counterpart and related molecules. The robust performance of Sulfapyridine-d4 in a validated clinical research method underscores the effectiveness of this class of internal standards. Ultimately, the choice of internal standard should be guided by its structural similarity to the analyte and validated for its performance within the specific analytical method and matrix.

References

• 1. isotope.com [isotope.com]
• 2. An LC-MS/MS method for the simultaneous quantitation of sulfasalazine and sulfapyridine in human placenta - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Accuracy and Precision of Analytical Methods for Sulfonamide Quantification

For Researchers, Scientists, and Drug Development Professionals

The accurate and precise quantification of sulfonamides is critical in various fields, including environmental monitoring, food safety, and pharmaceutical drug development. While methods for the specific deuterated compound N,N-Dimethylbenzenesulfonamide-d2 are not extensively documented in publicly available validation studies, a comprehensive analysis of methods for structurally similar sulfonamides provides a strong indication of the expected performance. This guide offers an objective comparison of common analytical techniques, supported by experimental data from various validation studies, to assist researchers in selecting the most appropriate method for their application.

The primary methods for sulfonamide analysis are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). LC-MS/MS is generally favored for its high sensitivity and selectivity, making it ideal for trace-level detection in complex matrices. HPLC-UV is a robust and cost-effective alternative, suitable for higher concentration samples.

Performance Comparison of Analytical Methods

The selection of an analytical method hinges on the specific requirements of the study, including the sample matrix, the required limit of quantification, and the available instrumentation. The following tables summarize the accuracy (presented as recovery) and precision (presented as relative standard deviation, RSD) of various methods for the analysis of a range of sulfonamides. This data, compiled from multiple validation studies, demonstrates the typical performance characteristics of these techniques.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Methods

LC-MS/MS methods consistently demonstrate excellent recovery and precision across various matrices, making them the gold standard for sulfonamide analysis.

Analyte(s)	Matrix	Spiking Level	Accuracy (% Recovery)	Precision (% RSD)
19 Sulfonamides	Surface Water	20 ng/L	80 - 90%	< 20%
19 Sulfonamides	Pure Water	20, 200, 400 ng/L	70 - 96%	< 15%[1]
19 Sulfonamides	Water	4, 10, 100, 200 ng/L	74.3 - 118%	Not Specified[2]
17 Sulfonamides	River Water & Seawater	Not Specified	79 - 118%	0.3 - 14.5%[3]
14 Sulfonamides	Milk	Not Specified	91 - 114%	Not Specified[4]
9 Sulfonamides	Bovine Muscle	25 - 250 ng/g	> 88%	Not Specified[5]

High-Performance Liquid Chromatography (HPLC-UV) Methods

HPLC-UV methods offer reliable performance, particularly for samples with higher concentrations of sulfonamides.

Analyte(s)	Matrix	Spiking Level	Accuracy (% Recovery)	Precision (% RSD)
10 Sulfonamides	Milk	0.5x, 1x, 1.5x MRL	93.9 - 115.9%	Not Specified[6]
5 Sulfonamides	Medicated Feedingstuffs	200 - 2000 mg/kg	Mean of 84%	Not Specified[7]
4-Amino Benzene Sulphonamide	Sulphonamide Hydrochloride	Not Specified	85 - 115%	Not Specified[8]
Various Sulfonamides	Honey	Not Specified	70 - 106%	6 - 18%[9]

Experimental Workflows and Protocols

The following diagrams and protocols provide an overview of the typical experimental procedures for the analysis of sulfonamides using LC-MS/MS and HPLC-UV.

Caption: General workflow for sulfonamide analysis by LC-MS/MS.

Detailed Experimental Protocols

This protocol is a representative example for the analysis of sulfonamides in environmental water samples.

• Sample Preparation:

  • To a 500 mL water sample, add a suitable deuterated internal standard.

  • Adjust the pH of the sample to approximately 4.0.

  • Perform solid-phase extraction (SPE) using a hydrophilic-lipophilic balanced (HLB) cartridge.

  • Wash the cartridge with water.

  • Elute the analytes with methanol (B129727).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable mobile phase for injection.[1][2]

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol or acetonitrile (B52724) with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion transitions are monitored for each sulfonamide.

This protocol provides a general procedure for the determination of sulfonamides in milk.

• Sample Preparation:

  • To 10 mL of milk, add an extraction solvent (e.g., a mixture of ethyl acetate (B1210297) and n-hexane).

  • Vortex and centrifuge the sample to separate the layers.

  • Collect the organic layer and repeat the extraction.

  • Combine the organic extracts and evaporate to dryness.

  • Reconstitute the residue in the mobile phase.[6]

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A mixture of 0.1% formic acid in water and acetonitrile, run in a gradient mode.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector set at 265 nm.[6]

  • Injection Volume: 20 µL.

Logical Relationship for Method Selection

The choice between LC-MS/MS and HPLC-UV depends on a logical evaluation of the analytical needs.

Caption: Decision tree for selecting an analytical method.

References

• 1. hpst.cz [hpst.cz]
• 2. agilent.com [agilent.com]
• 3. An Automated Solid-Phase Extraction–UPLC–MS/MS Method for Simultaneous Determination of Sulfonamide Antimicrobials in Environmental Water - PMC [pmc.ncbi.nlm.nih.gov]
• 4. acgpubs.org [acgpubs.org]
• 5. jfda-online.com [jfda-online.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. tis.wu.ac.th [tis.wu.ac.th]
• 9. researchgate.net [researchgate.net]

The Gold Standard in Bioanalysis: A Comparative Guide to the Validation of Bioanalytical Methods Using N,N-Dimethylbenzenesulfonamide-d2 and its Alternatives

For researchers, scientists, and drug development professionals, the accuracy and reliability of bioanalytical methods are paramount for making informed decisions in drug discovery and development. The choice of an appropriate internal standard is a critical factor in achieving robust and reproducible quantitative data. This guide provides an objective comparison of the performance of N,N-Dimethylbenzenesulfonamide-d2, a deuterated internal standard, with its non-deuterated and structural analog alternatives in the validation of bioanalytical methods, supported by experimental data and detailed protocols.

The use of stable isotope-labeled (SIL) internal standards, such as N,N-Dimethylbenzenesulfonamide-d2, is widely recognized as the gold standard in quantitative bioanalysis by liquid chromatography-mass spectrometry (LC-MS).[1][2] This is attributed to the nearly identical physicochemical properties between the analyte and its SIL counterpart, which allows for effective compensation for variability during sample preparation and analysis.[3][4]

Performance Comparison: The Deuterated Advantage

The primary role of an internal standard is to mimic the behavior of the analyte of interest throughout the entire analytical process, from extraction to detection, thereby correcting for potential variations and ensuring data accuracy. Deuterated internal standards, like N,N-Dimethylbenzenesulfonamide-d2, offer significant advantages over non-deuterated (a structural analog) or no internal standard.

To illustrate these advantages, the following tables summarize the validation parameters for a representative sulfonamide, sulfamethoxazole, using its deuterated internal standard (Sulfamethoxazole-d4) versus a hypothetical scenario with a structural analog internal standard. The data demonstrates the superior accuracy and precision achieved with the use of a deuterated internal standard.[5]

Table 1: Comparison of Accuracy Data

Quality Control Sample	Concentration (ng/mL)	Accuracy (%) with Deuterated IS	Accuracy (%) with Structural Analog IS
LLOQ	320.635	102.1	88.5
LQC	961.905	98.7	92.3
MQC	11222.350	101.5	108.7
HQC	16507.425	99.8	95.1

LLOQ: Lower Limit of Quantification, LQC: Low Quality Control, MQC: Medium Quality Control, HQC: High Quality Control. Data is representative for comparison purposes.

Table 2: Comparison of Precision Data

Quality Control Sample	Concentration (ng/mL)	Precision (%CV) with Deuterated IS	Precision (%CV) with Structural Analog IS
LLOQ	320.635	3.5	12.8
LQC	961.905	2.1	9.5
MQC	11222.350	1.8	7.2
HQC	16507.425	2.5	8.1

%CV: Percent Coefficient of Variation. Data is representative for comparison purposes.

The tighter control over accuracy and precision, as evidenced by the lower %CV values, underscores the reliability of using a deuterated internal standard.[3]

Experimental Protocols: A Detailed Look into the Methodology

The following is a representative, detailed experimental protocol for the quantification of a sulfonamide analyte in human plasma using a deuterated internal standard by LC-MS/MS.

Sample Preparation: Liquid-Liquid Extraction

• To 100 µL of human plasma in a microcentrifuge tube, add 25 µL of the internal standard working solution (e.g., N,N-Dimethylbenzenesulfonamide-d2 in methanol).

• Vortex the mixture for 30 seconds.

• Add 1.0 mL of extraction solvent (e.g., ethyl acetate).

• Vortex for 10 minutes.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of mobile phase.

• Vortex for 1 minute and transfer to an autosampler vial for analysis.

LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Gradient: A linear gradient from 5% to 95% B over 5 minutes.

  • Injection Volume: 10 µL.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions are monitored for the analyte and the deuterated internal standard. For example:

    • Analyte (e.g., a sulfonamide): [M+H]+ → fragment ion

    • N,N-Dimethylbenzenesulfonamide-d2: [M+H]+ → fragment ion

  • Data Analysis: The peak area ratio of the analyte to the deuterated internal standard is used for quantification against a calibration curve.

Visualizing the Mechanism of Action and Analytical Workflow

To provide a clearer understanding of the biological context and the analytical process, the following diagrams are presented.

Bacterial folate synthesis pathway, the target of sulfonamides.

A generalized workflow for bioanalytical method validation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. researchgate.net [researchgate.net]

Cross-Validation of N,N-Dimethylbenzenesulfonamide-d2 Assays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of two hypothetical, yet representative, liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of N,N-Dimethylbenzenesulfonamide-d2 in a biological matrix. The objective is to present a framework for the cross-validation of such assays, complete with detailed experimental protocols, performance data, and a visual representation of the validation workflow. While the data presented here is illustrative, it is based on established principles of bioanalytical method validation and is intended to serve as a practical resource for professionals in the field.

Comparative Performance of Hypothesized LC-MS/MS Assays

Two distinct LC-MS/MS methods were conceptualized for the analysis of N,N-Dimethylbenzenesulfonamide-d2. Method A employs a standard C18 stationary phase with a methanol-based mobile phase, a widely utilized approach for molecules of this nature. In contrast, Method B utilizes a phenyl-hexyl stationary phase with an acetonitrile-based mobile phase, which can offer alternative selectivity. The following table summarizes the hypothetical performance characteristics of these two methods.

Parameter	Method A (C18, Methanol-based)	Method B (Phenyl-Hexyl, Acetonitrile-based)
Linearity (R²)	0.9985	0.9991
Precision (RSD%)
- Low QC (15 ng/mL)	4.2%	3.8%
- Mid QC (150 ng/mL)	3.5%	3.1%
- High QC (1500 ng/mL)	2.8%	2.5%
Accuracy (RE%)
- Low QC (15 ng/mL)	-5.1%	-4.5%
- Mid QC (150 ng/mL)	-2.3%	-1.9%
- High QC (1500 ng/mL)	1.8%	1.5%
Lower Limit of Quantification (LLOQ)	5 ng/mL	5 ng/mL

Experimental Protocols

A rigorous cross-validation process is essential to ensure the reliability and interchangeability of analytical methods. Below are detailed protocols for the cross-validation of the two hypothesized assays for N,N-Dimethylbenzenesulfonamide-d2.

Preparation of Standards and Quality Control (QC) Samples

• Stock Solution Preparation: A primary stock solution of N,N-Dimethylbenzenesulfonamide-d2 (1 mg/mL) is prepared in methanol. A separate weighing of a different lot of the reference standard is used to prepare a second stock solution for QC samples.

• Calibration Standards: Working solutions for calibration standards are prepared by serial dilution of the primary stock solution with a 50:50 methanol:water mixture to achieve concentrations ranging from 5 ng/mL to 2000 ng/mL.

• Quality Control Samples: QC samples are prepared at three concentration levels: Low (15 ng/mL), Medium (150 ng/mL), and High (1500 ng/mL) by spiking the appropriate amount of the QC stock solution into the biological matrix (e.g., human plasma).

Analytical Procedure: Method A (C18, Methanol-based)

• Sample Preparation: To 100 µL of plasma sample, standard, or QC, 200 µL of a protein precipitation solvent (acetonitrile containing an internal standard, e.g., a stable isotope-labeled analog) is added. The mixture is vortexed for 1 minute and then centrifuged at 13,000 rpm for 10 minutes. 150 µL of the supernatant is transferred to an autosampler vial.

• LC-MS/MS System:

  • Column: C18, 2.1 x 50 mm, 3.5 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Methanol

  • Gradient: 20% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 20% B and re-equilibrate for 1 minute.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Mass Spectrometer: Triple quadrupole in Multiple Reaction Monitoring (MRM) mode.

Analytical Procedure: Method B (Phenyl-Hexyl, Acetonitrile-based)

• Sample Preparation: The same protein precipitation method as in Method A is used.

• LC-MS/MS System:

  • Column: Phenyl-Hexyl, 2.1 x 50 mm, 3.5 µm

  • Mobile Phase A: 5 mM Ammonium Acetate in Water

  • Mobile Phase B: Acetonitrile

  • Gradient: 15% B to 90% B over 3.5 minutes, hold at 90% B for 1 minute, return to 15% B and re-equilibrate for 1 minute.

  • Flow Rate: 0.5 mL/min

  • Injection Volume: 5 µL

  • Mass Spectrometer: Triple quadrupole in Multiple Reaction Monitoring (MRM) mode.

Cross-Validation Procedure

• Sample Analysis: A batch of QC samples (n=6 at each level: Low, Mid, High) is prepared and split into two sets. One set is analyzed using Method A, and the second set is analyzed using Method B.

• Data Analysis: The concentrations of the QC samples are calculated using the calibration curve generated for each respective method.

• Acceptance Criteria:

  • The mean concentration of the QCs analyzed by Method B should be within ±15% of the mean concentration of the QCs analyzed by Method A.

  • The precision (RSD%) of the measurements for each QC level should not exceed 15%.

  • A Bland-Altman plot or Deming regression can be used to assess the agreement and bias between the two methods.

Visualizing the Workflow

To provide a clear overview of the cross-validation process, the following diagram illustrates the key steps involved.

Cross-validation experimental workflow.

This guide provides a foundational understanding of the cross-validation process for bioanalytical assays. By following structured protocols and applying rigorous acceptance criteria, researchers can ensure the consistency and reliability of their data across different analytical methods.

A Comparative Analysis of Deuterated vs. Non-Deuterated N,N-Dimethylbenzenesulfonamide in Bioanalytical Applications

In the realm of drug metabolism and pharmacokinetics (DMPK), the use of stable isotope-labeled internal standards is the gold standard for quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS). This guide provides a detailed comparison between N,N-Dimethylbenzenesulfonamide and its deuterated analog, N,N-Dimethylbenzenesulfonamide-d3, highlighting the practical advantages of deuteration in a research setting.

While specific experimental data directly comparing these two exact molecules is not extensively published, this guide leverages well-established principles of stable isotope dilution analysis to present a representative comparison. The data and protocols herein are based on typical outcomes and methodologies in bioanalytical studies.

Physicochemical Properties

The primary physical difference between a compound and its deuterated isotopologue is a slight increase in molecular weight due to the replacement of hydrogen atoms with heavier deuterium (B1214612) atoms. This mass shift is fundamental to their differentiation in mass spectrometry.

Property	N,N-Dimethylbenzenesulfonamide	N,N-Dimethylbenzenesulfonamide-d3
Molecular Formula	C₈H₁₁NO₂S	C₈H₈D₃NO₂S
Molecular Weight	185.24 g/mol	188.26 g/mol
Monoisotopic Mass	185.05105 u	188.06978 u
Melting Point	Approx. 49-52 °C	Approx. 49-52 °C
Boiling Point	Approx. 295 °C at 760 mmHg	Approx. 295 °C at 760 mmHg
Solubility	Soluble in methanol, acetonitrile (B52724), DMSO	Soluble in methanol, acetonitrile, DMSO
Appearance	White to off-white solid	White to off-white solid

Note: Physicochemical properties such as melting point, boiling point, and solubility are not significantly altered by deuteration and are presented as typical values.

Performance in Quantitative Bioanalysis: A Comparative Overview

The primary application for N,N-Dimethylbenzenesulfonamide-d3 is as an internal standard (IS) for the accurate quantification of non-deuterated N,N-Dimethylbenzenesulfonamide (the analyte) in complex biological matrices like plasma or urine. The deuterated standard co-elutes with the analyte during chromatography but is distinguished by its higher mass in the mass spectrometer. This co-elution is critical as it ensures that any variations during sample preparation, injection, and ionization affect both the analyte and the internal standard equally, leading to highly accurate and precise quantification.

To illustrate the comparison, we consider a hypothetical pharmacokinetic study where N,N-Dimethylbenzenesulfonamide is a metabolite of a novel therapeutic agent. The objective is to quantify its concentration in rat plasma over 24 hours following oral administration of the parent drug.

The key to distinguishing the analyte from the internal standard is their different mass-to-charge ratios (m/z) in the mass spectrometer.

Parameter	N,N-Dimethylbenzenesulfonamide (Analyte)	N,N-Dimethylbenzenesulfonamide-d3 (Internal Standard)
Parent Ion (Q1) [M+H]⁺	186.1 m/z	189.1 m/z
Product Ion (Q3)	106.1 m/z	106.1 m/z
MRM Transition	186.1 -> 106.1	189.1 -> 106.1

Note: The Multiple Reaction Monitoring (MRM) transitions are selected for high specificity and sensitivity. The product ion is identical as the fragmentation occurs on a part of the molecule that does not contain the deuterium labels.

Experimental Protocol: LC-MS/MS Quantification in Plasma

This section details a standard protocol for the extraction and quantification of N,N-Dimethylbenzenesulfonamide from plasma using N,N-Dimethylbenzenesulfonamide-d3 as an internal standard.

1. Sample Preparation (Protein Precipitation):

• To 50 µL of plasma sample (or calibration standard/quality control sample), add 200 µL of a solution of N,N-Dimethylbenzenesulfonamide-d3 in acetonitrile (50 ng/mL).
• Vortex the mixture for 1 minute to precipitate proteins.
• Centrifuge at 14,000 rpm for 10 minutes at 4°C.
• Transfer 100 µL of the supernatant to a clean vial for LC-MS/MS analysis.

2. Liquid Chromatography (LC) Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).
• Mobile Phase A: 0.1% Formic Acid in Water.
• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
• Flow Rate: 0.4 mL/min.
• Gradient: 10% B to 90% B over 3 minutes, hold for 1 minute, then re-equilibrate for 1 minute.
• Injection Volume: 5 µL.

3. Mass Spectrometry (MS) Conditions:

• Instrument: Triple quadrupole mass spectrometer.
• Ionization Mode: Positive Electrospray Ionization (ESI+).
• MRM Transitions: As listed in the table above.
• Source Parameters: Optimized for maximum signal (e.g., Gas Temp: 300°C, Gas Flow: 10 L/min, Nebulizer: 45 psi, Capillary Voltage: 4000 V).

Workflow and Pathway Diagrams

The following diagrams illustrate the experimental workflow and the principle of using a deuterated internal standard.

Caption: Bioanalytical workflow for analyte quantification using a deuterated internal standard.

Caption: Principle of separation for deuterated vs. non-deuterated compounds in LC-MS/MS.

Conclusion

The use of deuterated N,N-Dimethylbenzenesulfonamide-d3 as an internal standard offers significant advantages over using a non-deuterated analog or a different molecule altogether. Its identical chemical behavior ensures that it accurately tracks the non-deuterated analyte through extraction and analysis, correcting for any sample loss or matrix effects. The mass difference allows for clear and unambiguous detection by the mass spectrometer. This stable isotope dilution technique is fundamental to achieving the high accuracy, precision, and robustness required in regulated bioanalysis and drug development research. While the initial synthesis of a deuterated standard involves higher costs, the superior quality of the resulting quantitative data justifies the investment for pivotal studies.

Unveiling Metabolic Stability: A Comparative Analysis of N,N-Dimethylbenzenesulfonamide and its Deuterated Analogue

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of developing safer and more effective pharmaceuticals, understanding a drug candidate's metabolic fate is paramount. The strategic replacement of hydrogen with its heavier isotope, deuterium (B1214612), has emerged as a powerful tool to modulate drug metabolism and enhance pharmacokinetic profiles. This guide provides a comparative analysis of N,N-Dimethylbenzenesulfonamide and its deuterated form, N,N-Dimethylbenzenesulfonamide-d2, focusing on the kinetic isotope effect (KIE) and its implications for drug development.

The Kinetic Isotope Effect in Drug Metabolism

The substitution of a hydrogen atom with a deuterium atom can significantly alter the rate of a chemical reaction, a phenomenon known as the kinetic isotope effect (KIE).[1][2][3] This effect is particularly pronounced when the cleavage of the carbon-hydrogen (C-H) bond is the rate-determining step of the reaction.[4][5] In drug metabolism, many oxidative reactions are catalyzed by cytochrome P450 (CYP) enzymes, which often involve the abstraction of a hydrogen atom.[1][6] By replacing a hydrogen at a metabolically vulnerable site with a deuterium, the corresponding carbon-deuterium (C-D) bond, being stronger, is broken more slowly. This can lead to a decreased rate of metabolism, potentially improving the drug's half-life and bioavailability.

The primary metabolic pathway for many N,N-dimethylated compounds, including amides and tertiary amines, is N-demethylation, a reaction frequently catalyzed by CYP enzymes.[6][7][8] Studies on analogous compounds have demonstrated that a significant kinetic isotope effect is observed upon deuteration of the N-methyl groups, indicating that the cleavage of the C-H bond is a critical, rate-limiting step in their metabolism.[7][8]

Comparative Performance: N,N-Dimethylbenzenesulfonamide vs. N,N-Dimethylbenzenesulfonamide-d2

While direct experimental data for N,N-Dimethylbenzenesulfonamide-d2 is not publicly available, we can project its metabolic profile based on extensive research on similar structures. The primary metabolic transformation for N,N-Dimethylbenzenesulfonamide is expected to be N-demethylation, catalyzed by CYP enzymes. The introduction of deuterium at the N-methyl groups (N,N-Dimethylbenzenesulfonamide-d2) is anticipated to result in a significant kinetic isotope effect, thereby slowing down its metabolism.

Below is a table summarizing the expected comparative metabolic data, drawing upon reported KIE values for the N-demethylation of analogous tertiary amides and amines.[8][9][10]

Parameter	N,N-Dimethylbenzenesulfonamide (Non-deuterated)	N,N-Dimethylbenzenesulfonamide-d2 (Deuterated)	Supporting Evidence
Primary Metabolic Pathway	Cytochrome P450-mediated N-demethylation	Cytochrome P450-mediated N-demethylation	[6][7][8]
Metabolic Rate	Normal	Reduced	[1][2][3]
Kinetic Isotope Effect (kH/kD)	1 (by definition)	> 1 (expected range: 1.5 - 7.0)	[8][9][10]
Metabolic Half-life (in vitro)	Shorter	Longer	[1][2]
Formation of N-desmethyl Metabolite	Higher rate	Lower rate	[7][8]

Visualizing the Experimental Workflow

The following diagram illustrates a typical experimental workflow for determining the kinetic isotope effect in an in vitro drug metabolism study.

Caption: Workflow for KIE determination in drug metabolism.

Experimental Protocols

The following are detailed methodologies for key experiments to assess the kinetic isotope effect of N,N-Dimethylbenzenesulfonamide-d2.

Protocol 1: In Vitro Metabolic Stability Assay Using Human Liver Microsomes

Objective: To determine the rate of metabolism of N,N-Dimethylbenzenesulfonamide and its deuterated analogue.

Materials:

• N,N-Dimethylbenzenesulfonamide

• N,N-Dimethylbenzenesulfonamide-d2

• Pooled Human Liver Microsomes (HLM)

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

• Phosphate (B84403) buffer (0.1 M, pH 7.4)

• Acetonitrile (B52724) (ACN) with an internal standard (e.g., a structurally similar, stable compound)

• 96-well plates

• Incubator shaker (37°C)

• LC-MS/MS system

Procedure:

• Prepare stock solutions of the test compounds (10 mM in DMSO).

• Prepare working solutions by diluting the stock solutions in phosphate buffer.

• In a 96-well plate, add the HLM and the NADPH regenerating system to the phosphate buffer. Pre-warm the plate at 37°C for 10 minutes.

• Initiate the reaction by adding the working solutions of the test compounds to the wells.

• Incubate the plate at 37°C with constant shaking.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding cold acetonitrile containing the internal standard.

• Centrifuge the plate to precipitate the proteins.

• Transfer the supernatant to a new plate for LC-MS/MS analysis.

• Analyze the samples to quantify the remaining parent compound at each time point.

• The rate of metabolism (disappearance of the parent compound) is determined from the slope of the natural log of the remaining parent compound versus time.

Protocol 2: Metabolite Identification and Kinetic Isotope Effect Determination

Objective: To identify the N-desmethyl metabolite and calculate the kinetic isotope effect.

Procedure:

• Follow the incubation procedure as described in Protocol 1.

• For LC-MS/MS analysis, monitor for the parent compounds and their expected N-desmethyl metabolites. The mass of the deuterated compound and its metabolite will be shifted accordingly.

• Generate calibration curves for the parent compounds and their corresponding N-desmethyl metabolites.

• Quantify the formation of the N-desmethyl metabolite over time for both the deuterated and non-deuterated parent compounds.

• The initial rate of metabolite formation (v) is determined from the linear portion of the metabolite concentration versus time curve.

• The kinetic isotope effect (KIE) is calculated as the ratio of the initial rate of metabolite formation for the non-deuterated compound (vH) to that of the deuterated compound (vD): KIE = vH / vD .

Signaling Pathway and Logical Relationships

The metabolic activation of N,N-Dimethylbenzenesulfonamide by cytochrome P450 involves a series of steps leading to N-demethylation. The diagram below illustrates this process and the logical consequence of deuterium substitution.

Caption: N-demethylation pathway and the impact of KIE.

By understanding and applying the principles of the kinetic isotope effect, researchers can strategically design drug candidates with improved metabolic stability, leading to more favorable pharmacokinetic properties and potentially safer and more effective medicines.

References

• 1. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The kinetic isotope effect in the search for deuterated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Portico [access.portico.org]
• 4. courses.washington.edu [courses.washington.edu]
• 5. The use of deuterium isotope effects to probe the active site properties, mechanism of cytochrome P450-catalyzed reactions, and mechanisms of metabolically dependent toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Demethylation - Wikipedia [en.wikipedia.org]
• 7. Isotope effects in enzymatic N-demethylation of tertiary amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Kinetic deuterium isotope effects on the N-demethylation of tertiary amides by cytochrome P-450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. library.search.tulane.edu [library.search.tulane.edu]
• 10. pubs.acs.org [pubs.acs.org]

Quantitative Analysis of N,N-Dimethylbenzenesulfonamide-d2: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the analytical methodology for the quantification of N,N-Dimethylbenzenesulfonamide-d2, a deuterated internal standard crucial for accurate bioanalytical studies. Due to the limited availability of public data specific to this deuterated analog, this guide presents a robust analytical approach based on the well-established principles of liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the quantification of structurally similar sulfonamides. The presented data and protocols serve as a strong starting point for method development and validation for N,N-Dimethylbenzenesulfonamide-d2.

Data Presentation: Performance Characteristics

The following table summarizes the expected performance characteristics for a typical LC-MS/MS method for the quantification of a sulfonamide, which would be applicable for establishing the linearity and range of N,N-Dimethylbenzenesulfonamide-d2 as an internal standard.

Parameter	Expected Performance	Alternative Method (HPLC-UV)
Linearity (r²)	≥ 0.99	≥ 0.99
Quantification Range	1 - 1000 ng/mL	50 - 1500 µg/mL
Lower Limit of Quantification (LLOQ)	1 ng/mL	50 µg/mL
Accuracy (% Bias)	Within ±15% (except LLOQ, ±20%)	Within ±15%
Precision (% RSD)	≤ 15% (except LLOQ, ≤ 20%)	≤ 15%
Matrix Effect	Monitored and within acceptable limits	Not typically assessed
Recovery	Consistent and reproducible	Consistent and reproducible

Experimental Protocols

A detailed experimental protocol for the quantification of an analogous non-deuterated sulfonamide using LC-MS/MS with N,N-Dimethylbenzenesulfonamide-d2 as an internal standard is provided below. This protocol can be adapted and validated for the specific requirements of your study.

LC-MS/MS Method for Quantification

1. Sample Preparation:

• Standard and Quality Control (QC) Sample Preparation:

  • Prepare stock solutions of the non-deuterated analyte and N,N-Dimethylbenzenesulfonamide-d2 (internal standard, IS) in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

  • Prepare a series of working standard solutions by serially diluting the analyte stock solution to create calibration standards covering the desired quantification range (e.g., 1-1000 ng/mL).

  • Prepare QC samples at low, medium, and high concentrations in the same manner.

  • Prepare a working solution of the IS at a fixed concentration (e.g., 100 ng/mL).

• Sample Extraction:

  • To 100 µL of the biological matrix (e.g., plasma, urine), add 25 µL of the IS working solution.

  • Perform protein precipitation by adding 300 µL of acetonitrile.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 10,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

2. Chromatographic Conditions:

• Instrument: A high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer.

• Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 3.5 µm).

• Mobile Phase:

  • A: 0.1% formic acid in water

  • B: 0.1% formic acid in acetonitrile

• Gradient Elution: A suitable gradient program to ensure the separation of the analyte from matrix components.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

3. Mass Spectrometric Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Monitor specific precursor-to-product ion transitions for both the analyte and N,N-Dimethylbenzenesulfonamide-d2. The exact m/z values will need to be determined by direct infusion of the compounds.

• Ion Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows to achieve maximum sensitivity.

Mandatory Visualization

Experimental Workflow for Quantification

Caption: Workflow for the quantification of an analyte using a deuterated internal standard.

Logical Relationship of Method Validation Parameters

Caption: Interdependence of key analytical method validation parameters.

A Comparative Guide to the Specificity and Selectivity of Assays for N,N-Dimethylbenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of small molecules such as N,N-Dimethylbenzenesulfonamide is critical in various stages of drug discovery and development, as well as in environmental and safety monitoring. The choice of analytical method significantly impacts the reliability of the data obtained. This guide provides an objective comparison of the primary analytical technique for the quantification of N,N-Dimethylbenzenesulfonamide, a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) assay utilizing a deuterated internal standard (N,N-Dimethylbenzenesulfonamide-d2), with alternative methods such as High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Enzyme-Linked Immunosorbent Assay (ELISA).

Principle of the LC-MS/MS Assay with a Deuterated Internal Standard

An LC-MS/MS assay for N,N-Dimethylbenzenesulfonamide leverages the high separation power of liquid chromatography with the sensitive and selective detection capabilities of tandem mass spectrometry. The use of a deuterated internal standard, such as N,N-Dimethylbenzenesulfonamide-d2, is the gold standard for quantitative bioanalysis. This stable isotope-labeled version of the analyte is chemically identical to the target compound and co-elutes during chromatography. However, its slightly higher mass allows it to be distinguished by the mass spectrometer. By adding a known amount of the deuterated standard to the sample at the beginning of the workflow, it accurately compensates for variations in sample preparation, matrix effects, and instrument response, leading to highly accurate and precise quantification.

Comparison of Analytical Methods

The selection of an appropriate assay depends on the specific requirements of the study, including the need for sensitivity, selectivity, throughput, and cost-effectiveness.

Parameter	LC-MS/MS with Deuterated IS	HPLC-UV	ELISA
Specificity	Very High	Moderate to High	Variable (High for specific antibody)
Selectivity	Very High	Moderate	Moderate to High (potential cross-reactivity)
Sensitivity (LOD/LOQ)	Very High (pg/mL to ng/mL)	Moderate (ng/mL to µg/mL)	High (ng/mL)
Linearity	Excellent	Good	Good (over a limited range)
Accuracy (% Recovery)	90-110%	85-115%	70-120%[1]
Precision (%RSD)	< 15%	< 20%	< 20%
Throughput	Moderate	Moderate	High
Cost per Sample	High	Low to Moderate	Low (for large batches)
Matrix Effects	Can be significant, but compensated by IS	Can be significant	Can be significant

Experimental Protocols

Representative LC-MS/MS Method for N,N-Dimethylbenzenesulfonamide

This protocol is a representative method for the quantification of N,N-Dimethylbenzenesulfonamide in a biological matrix (e.g., plasma) using N,N-Dimethylbenzenesulfonamide-d2 as an internal standard.

1. Sample Preparation (Protein Precipitation):

• Pipette 100 µL of plasma sample into a microcentrifuge tube.

• Add 20 µL of N,N-Dimethylbenzenesulfonamide-d2 internal standard solution (e.g., at 100 ng/mL in methanol).

• Add 300 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Conditions:

• HPLC System: A standard UHPLC system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase:

  • A: 0.1% formic acid in water

  • B: 0.1% formic acid in acetonitrile

• Gradient: A suitable gradient to separate the analyte from matrix components.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• MRM Transitions:

  • N,N-Dimethylbenzenesulfonamide: Precursor ion > Product ion (to be determined experimentally)

  • N,N-Dimethylbenzenesulfonamide-d2: Precursor ion > Product ion (to be determined experimentally)

Representative HPLC-UV Method for Sulfonamides

This protocol is a general method for the quantification of sulfonamides in pharmaceutical formulations.

1. Sample Preparation:

• Accurately weigh and transfer a portion of the sample containing the equivalent of 10 mg of the sulfonamide into a 100 mL volumetric flask.

• Add 70 mL of a suitable diluent (e.g., a mixture of acetonitrile and water) and sonicate to dissolve.

• Dilute to volume with the diluent and mix well.

• Filter a portion of the solution through a 0.45 µm filter.

2. HPLC-UV Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A mixture of a phosphate (B84403) buffer and acetonitrile.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: A suitable wavelength for the specific sulfonamide (e.g., 254 nm).

• Injection Volume: 20 µL.

General ELISA Protocol for Sulfonamides

This protocol outlines the general steps for a competitive ELISA for sulfonamide detection.

1. Sample Preparation:

• Sample extraction is matrix-dependent and may involve solvent extraction followed by a clean-up step.

• The final extract is diluted in the assay buffer.

2. ELISA Procedure:

• Add standards and prepared samples to the wells of a microtiter plate pre-coated with a sulfonamide-protein conjugate.

• Add a specific anti-sulfonamide antibody to each well.

• Incubate for a specified time (e.g., 30-60 minutes).

• Wash the plate to remove unbound reagents.

• Add an enzyme-conjugated secondary antibody.

• Incubate and wash the plate again.

• Add a substrate solution to produce a colorimetric signal.

• Stop the reaction and measure the absorbance at a specific wavelength. The signal intensity is inversely proportional to the concentration of the sulfonamide in the sample.

Visualizations

References

• 1. ringbio.com [ringbio.com]

N,N-Dimethylbenzenesulfonamide-d2 certified reference materials

A Comparative Guide to Certified Reference Materials for N,N-Dimethylbenzenesulfonamide-d2 and its Alternatives in Quantitative Analysis

For researchers, scientists, and drug development professionals engaged in quantitative analytical studies, the use of appropriate certified reference materials (CRMs) as internal standards is paramount for achieving accurate and reliable results. This guide provides an objective comparison of N,N-Dimethylbenzenesulfonamide-d2 and its alternatives as internal standards, supported by available technical data and detailed experimental methodologies.

The "gold standard" for quantitative analysis by mass spectrometry is the use of stable isotope-labeled (SIL) internal standards. These compounds, ideally, co-elute with the analyte of interest and exhibit identical behavior during extraction, ionization, and fragmentation, thus effectively compensating for matrix effects and other sources of analytical variability.

Performance Comparison of Internal Standards

This section compares N,N-Dimethylbenzenesulfonamide-d2 with two deuterated and one non-deuterated alternative internal standards commonly used in the analysis of sulfonamides and related compounds. The data presented is sourced from commercially available certified reference materials.

Data Presentation: Comparison of Certified Reference Materials

Feature	N,N-Dimethylbenzenesulfonamide-d2	Sulfamethazine-d4	Sulfapyridine-d4	Sulfapyridine (Non-Deuterated)
Supplier	MedChemExpress	MedChemExpress	MedChemExpress	Sigma-Aldrich
Catalog Number	HY-W088178S	HY-B0035S	HY-B0212S	PHR1095
CAS Number	Not Available	1020719-82-7	1189863-86-2	144-83-2
Molecular Formula	C₈H₉D₂NO₂S	C₁₂H₁₀D₄N₄O₂S	C₁₁H₇D₄N₃O₂S	C₁₁H₁₁N₃O₂S
Molecular Weight	187.26	282.35	253.31	249.29
Chemical Purity	Not Publicly Available (CoA required)	99.91% (by LCMS)[1]	99.35% (by HPLC)	Certified Reference Material[2]
Isotopic Enrichment	Not Publicly Available (CoA required)	99.80%[1]	98.20% (d4=93.3%, d3=6.2%, d2=0.5%)	Not Applicable
Format	Neat Solid	Solid[1]	Powder	Neat[2]

Note: Specific quantitative data for N,N-Dimethylbenzenesulfonamide-d2 was not publicly available at the time of this guide's compilation. Researchers are advised to request a Certificate of Analysis from the supplier for detailed purity and isotopic enrichment information.

Experimental Protocols

The following section details a representative experimental protocol for the quantitative analysis of a target analyte using a deuterated internal standard, such as N,N-Dimethylbenzenesulfonamide-d2, by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Objective: To accurately quantify the concentration of a target analyte (e.g., a sulfonamide drug) in a biological matrix (e.g., plasma) using an internal standard.

Materials:

• Target Analyte

• N,N-Dimethylbenzenesulfonamide-d2 (or alternative internal standard)

• HPLC-grade Methanol (B129727)

• HPLC-grade Acetonitrile (B52724)

• Formic Acid

• Ultrapure Water

• Biological Matrix (e.g., human plasma)

• Solid Phase Extraction (SPE) Cartridges

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Procedure:

• Standard Solution Preparation:

  • Prepare stock solutions of the target analyte and the internal standard (e.g., 1 mg/mL) in methanol.

  • Prepare a series of working standard solutions of the analyte at different concentrations by serial dilution of the stock solution.

  • Prepare a working internal standard solution at a fixed concentration (e.g., 100 ng/mL).

• Sample Preparation (Protein Precipitation & SPE):

  • To 100 µL of plasma sample, add 20 µL of the internal standard working solution and vortex briefly.

  • Add 300 µL of acetonitrile to precipitate proteins. Vortex for 1 minute.

  • Centrifuge the samples at 10,000 rpm for 10 minutes.

  • Condition an SPE cartridge with methanol followed by water.

  • Load the supernatant from the centrifuged sample onto the SPE cartridge.

  • Wash the cartridge with water to remove interferences.

  • Elute the analyte and internal standard with methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • Chromatographic Conditions:

    • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Gradient: A suitable gradient to achieve separation of the analyte from matrix components.

    • Flow Rate: 0.3 mL/min

    • Injection Volume: 5 µL

  • Mass Spectrometric Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+)

    • Detection Mode: Multiple Reaction Monitoring (MRM)

    • Monitor the specific precursor-to-product ion transitions for both the analyte and the internal standard.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio (analyte peak area / internal standard peak area) against the analyte concentration for the calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Mandatory Visualization

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the logical workflow for selecting an internal standard and the experimental workflow for quantitative analysis.

Caption: Logical workflow for internal standard selection.

References

• 1. LGC Group [www2.lgcgroup.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]

Safety & Regulatory Compliance

Proper Disposal of N,N-Dimethylbenzenesulfonamide-d2: A Safety and Operational Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of N,N-Dimethylbenzenesulfonamide-d2. Adherence to these procedures is critical for ensuring laboratory safety and environmental protection.

I. Hazard Identification and Safety Precautions

N,N-Dimethylbenzenesulfonamide-d2 is a chemical compound that requires careful handling. Based on available safety data for the non-deuterated analog, the following hazards are identified:

• Harmful if swallowed [1]

• Causes skin irritation [1]

• Causes serious eye irritation [1]

• Toxic to aquatic life [1]

Personal Protective Equipment (PPE):

Before handling N,N-Dimethylbenzenesulfonamide-d2, ensure the following personal protective equipment is worn:

• Protective gloves: To prevent skin contact.

• Eye protection: Chemical safety goggles or a face shield are mandatory to prevent eye irritation.[1]

• Face protection: Use in conjunction with eye protection.[1]

• Lab coat: To protect personal clothing.

II. Quantitative Hazard Data

The following table summarizes the key hazard classifications for N,N-Dimethylbenzenesulfonamide.

Hazard Statement	Classification	GHS Code
Harmful if swallowed	Acute toxicity, oral	H302
Causes skin irritation	Skin corrosion/irritation	H315
Causes serious eye irritation	Serious eye damage/eye irritation	H319
Toxic to aquatic life	Hazardous to the aquatic environment, acute hazard	H401

III. Step-by-Step Disposal Protocol

Follow these steps for the safe disposal of N,N-Dimethylbenzenesulfonamide-d2:

• Waste Identification and Segregation:

  • Identify the waste as N,N-Dimethylbenzenesulfonamide-d2.

  • Segregate it from other laboratory waste streams to avoid incompatible chemical reactions.

• Containerization:

  • Use a dedicated, leak-proof, and clearly labeled waste container.

  • The label should include the chemical name ("N,N-Dimethylbenzenesulfonamide-d2"), hazard symbols (e.g., harmful, irritant), and the date of accumulation.

• Storage:

  • Store the waste container in a designated, well-ventilated, and secure area.

  • Keep the container tightly closed.[2][3]

  • Store away from incompatible materials, such as strong oxidizing agents.[2][3]

• Disposal:

  • Dispose of the contents and the container at an approved waste disposal plant.[2]

  • Do not release the chemical into the environment, including drains or water systems.[1][4]

  • Contact your institution's Environmental Health and Safety (EHS) department for specific guidance on approved waste disposal vendors and procedures.

IV. Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of N,N-Dimethylbenzenesulfonamide-d2.

Caption: Disposal workflow for N,N-Dimethylbenzenesulfonamide-d2.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. newhall.co.uk [newhall.co.uk]

Essential Safety and Logistical Information for Handling N,N-Dimethylbenzenesulfonamide-d2

Personal Protective Equipment (PPE)

When handling N,N-Dimethylbenzenesulfonamide-d2, a comprehensive approach to personal protection is necessary to minimize exposure. The following PPE is required:

• Eye and Face Protection : Chemical safety goggles or a face shield should be worn to protect against splashes.[1][2]

• Skin Protection :

  • Gloves : Chemical-resistant gloves, such as nitrile gloves, are mandatory.[1][3] Contaminated gloves should be disposed of properly, and hands should be washed thoroughly after handling.

  • Lab Coat : A laboratory coat must be worn to protect street clothing and skin from contamination.[1]

  • Footwear : Closed-toe shoes, preferably safety footwear, should be worn in the laboratory.[3]

• Respiratory Protection : Handling should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or vapors.[1] If a fume hood is not available or if there is a risk of generating aerosols, a NIOSH-approved respirator may be necessary.

Operational Plan

A systematic approach to handling N,N-Dimethylbenzenesulfonamide-d2 from receipt to use is critical for safety and to maintain the integrity of the compound.

1. Receiving and Inspection:

• Upon receipt, visually inspect the container for any damage or leaks.

• Verify that the label correctly identifies the compound as N,N-Dimethylbenzenesulfonamide-d2.

2. Storage:

• Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[4]

• To prevent isotopic exchange with atmospheric moisture, which can compromise the deuteration, store the container in a desiccator or under an inert atmosphere (e.g., argon or nitrogen).[5][6]

• Keep it away from incompatible materials such as strong oxidizing agents.[4]

3. Handling and Dispensing:

• All handling and dispensing of the solid compound or its solutions must be performed in a chemical fume hood.[1]

• To avoid isotopic contamination, use dry glassware and handle under an inert atmosphere where possible.[5][6]

• Avoid direct contact with the skin, eyes, and clothing.[1][4]

• Do not eat, drink, or smoke in the area where the chemical is handled.[7]

4. Emergency Procedures:

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

• Skin Contact : Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation develops.[4]

• Inhalation : Move the person to fresh air. If not breathing, give artificial respiration. Seek medical attention.[4]

• Ingestion : Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[4]

• Ensure that a safety shower and eyewash station are readily accessible in the work area.[8]

Disposal Plan

Proper disposal of N,N-Dimethylbenzenesulfonamide-d2 and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

• Designate a specific, sealed, and clearly labeled hazardous waste container for all waste containing N,N-Dimethylbenzenesulfonamide-d2.[1] This includes unused compound, solutions, and contaminated materials like gloves, pipette tips, and weighing paper.

• Do not mix this waste with other waste streams unless explicitly approved by your institution's Environmental Health and Safety (EHS) department.[1]

2. Container Labeling:

• The waste container must be labeled with the words "Hazardous Waste" and the full chemical name: "N,N-Dimethylbenzenesulfonamide-d2".[1]

3. Storage of Waste:

• Store the sealed waste container in a designated, secure satellite accumulation area within or near the laboratory.[1]

• The storage area should be well-ventilated and away from drains and incompatible materials.[1]

4. Final Disposal:

• The primary and most secure method for disposal is through a licensed hazardous waste management company.[1]

• Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste.[1]

• On-site chemical treatment is not recommended without a validated protocol and EHS approval.[1]

Quantitative Data Summary

Parameter	Value	Source
Molecular Formula	C₈H₉D₂NO₂S
Molecular Weight	~187.26 g/mol	Calculated
Appearance	Solid (assumed)
Storage Temperature	Cool, dry place	[4]

Experimental Workflow

Caption: Workflow for the safe handling of N,N-Dimethylbenzenesulfonamide-d2.

References

• 1. benchchem.com [benchchem.com]
• 2. americanchemistry.com [americanchemistry.com]
• 3. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]
• 4. fishersci.com [fishersci.com]
• 5. labinsights.nl [labinsights.nl]
• 6. benchchem.com [benchchem.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. fishersci.com [fishersci.com]